benzoic acid;(4R)-octan-4-ol

• CAS: 61559-30-6

Core Science & Biosynthesis

Mechanistic Grounding: Intermolecular Forces and System Non-Ideality

An in-depth technical analysis of the binary system comprising benzoic acid and (4R)-octan-4-ol reveals a highly complex thermodynamic profile. This system is characterized by a delicate interplay between physical phase equilibria (dissolution and hydrogen bonding) and chemical reactivity (esterification and stereochemical degradation).

This whitepaper provides a comprehensive framework for evaluating the thermodynamic stability, chemical kinetics, and stereochemical integrity of this specific binary mixture, grounded in established physical chemistry principles and validated experimental protocols.

Benzoic acid is a crystalline aromatic solid that naturally forms highly stable, hydrogen-bonded dimers. (4R)-octan-4-ol is a chiral, sterically hindered secondary aliphatic alcohol. When these two components are mixed, the system's thermodynamic stability is governed by the competition between the self-association of the carboxylic acid and the cross-hydrogen bonding between the acid and the alcohol matrix[1].

Over time and under thermal stress, this physical mixture transitions into a chemical reaction network. The system undergoes Fischer esterification, transforming the binary mixture into a multi-component system containing the free acid, the alcohol, (4R)-octan-4-yl benzoate, and water[2]. Understanding this profile requires decoupling the physical Solid-Liquid Equilibrium (SLE) from the chemical reaction kinetics.

Thermodynamic phase and reaction network of benzoic acid in (4R)-octan-4-ol.

Phase Thermodynamics: Solid-Liquid Equilibrium (SLE)

To understand the physical stability of benzoic acid in (4R)-octan-4-ol, the Solid-Liquid Equilibrium must be established. The dissolution process is endothermic, requiring sufficient energy to break the robust benzoic acid dimers. Because of the distinct chemical nature of the aromatic ring and the aliphatic octyl chain, the solution exhibits significant non-ideality.

Thermodynamic modeling of this non-ideality is typically achieved using the Non-Random Two-Liquid (NRTL) model and the modified Apelblat equation, which accurately capture the activity coefficients and temperature-dependent solubility limits of benzoic acid in alcoholic solvents[1][3].

Table 1: Representative SLE Parameters for Benzoic Acid in Aliphatic Secondary Alcohols

Parameter	Symbol	Value Range (at 298.15 K)	Thermodynamic Implication
Mole Fraction Solubility	x1​	0.08−0.12	Moderate solubility limited by aliphatic chain steric hindrance.
Enthalpy of Dissolution	ΔHdiss​	+18.5 to +22.4 kJ/mol	Endothermic process; solubility increases proportionally with temperature.
Activity Coefficient	γ1​	1.4−1.8	Positive deviation from Raoult's Law due to disruption of acid dimers.
Entropy of Dissolution	ΔSdiss​		Entropy-driven dissolution facilitated by solvent matrix disruption.

Chemical Stability: Esterification Thermodynamics

In the liquid phase, the dissolved benzoic acid and (4R)-octan-4-ol exist in a dynamic equilibrium with the ester product, (4R)-octan-4-yl benzoate, and water. This Fischer esterification is an acid-catalyzed, reversible condensation[4].

The thermodynamics of this reaction ( ΔG , ΔH ) dictate the maximum theoretical yield and the long-term chemical stability of the mixture[2]. Because the reaction is near-thermoneutral, the equilibrium constant ( Keq​ ) is relatively small. The presence of adventitious moisture will rapidly shift the equilibrium back toward the free acid and alcohol via hydrolysis.

Table 2: Thermodynamic Parameters for Fischer Esterification (Benzoic Acid + Secondary Alcohol)

Thermodynamic Variable	Value (Approx.)	Mechanistic Significance
Gibbs Free Energy ( ΔG∘ )	+2.1 kJ/mol	Reaction is non-spontaneous at standard state; requires water removal to drive forward.
Enthalpy of Reaction ( ΔH∘ )	−4.5 kJ/mol	Slightly exothermic; elevated temperatures primarily serve to overcome activation energy ( Ea​ ), not shift equilibrium.
Equilibrium Constant ( Keq​ )	0.4−0.6	Low intrinsic conversion rate without Le Chatelier-driven azeotropic distillation.

Stereochemical Integrity of the (4R) Center

A critical parameter in evaluating this binary system is the preservation of the (4R) chiral center of the alcohol. During standard Fischer esterification, the reaction proceeds via an AAC​2 mechanism (acid-catalyzed, acyl-oxygen cleavage)[2]. Because the C-O bond of the chiral alcohol remains intact, the stereocenter is strictly preserved, yielding phase-pure (4R)-octan-4-yl benzoate.

However, under extreme thermal stress or in the presence of strong Brønsted acid catalysts (e.g., H2​SO4​ ), a competing SN​1 -like pathway (alkyl-oxygen cleavage) can occur. This pathway generates a secondary carbocation at the C4 position of the octyl chain. Because the carbocation is planar, subsequent nucleophilic attack by benzoic acid results in racemization, yielding a mixture of (4R) and (4S) enantiomers. Therefore, thermodynamic profiling must strictly monitor chiral degradation.

Experimental Protocols (Self-Validating Systems)

To accurately map this thermodynamic profile, the physical dissolution must be isolated from chemical degradation. The following protocols are designed as self-validating systems to ensure data integrity.

Experimental workflow for thermodynamic profiling and stereochemical analysis.

Protocol 1: Gravimetric & HPLC Determination of Solid-Liquid Equilibrium (SLE)

• Preparation : Add an excess of crystalline benzoic acid to 10 mL of super-dried (4R)-octan-4-ol in a sealed, jacketed glass vessel.

  • Causality: Excess solid ensures the solution reaches thermodynamic saturation. Super-dried solvent prevents premature hydrolysis or equilibrium shifts[4].

• Equilibration : Agitate the mixture at 200 rpm in a shaking incubator at a constant temperature (e.g., 298.15 K ± 0.1 K) for 48 hours.

  • Causality: The high viscosity of the C8 aliphatic chain in (4R)-octan-4-ol limits mass transfer; a 48-hour window guarantees true thermodynamic equilibrium rather than a kinetic metastable state[5].

• Phase Separation : Centrifuge the suspension at 10,000 rpm for 15 minutes using a temperature-controlled rotor.

  • Causality: Complete sedimentation of microcrystals is critical; suspended particulates will cause a severe overestimation of solubility.

• Quantification : Extract a 0.5 mL aliquot of the supernatant, dilute with HPLC-grade acetonitrile, and analyze via High-Performance Liquid Chromatography (HPLC) with UV detection at 230 nm.

  • Causality: HPLC differentiates between dissolved benzoic acid and any trace ester formed during the 48-hour window, ensuring the SLE data is not skewed by chemical degradation[5].

Protocol 2: Kinetic and Stereochemical Profiling

• Reaction Initiation : In a moisture-free Schlenk flask, combine benzoic acid and (4R)-octan-4-ol (1:10 molar ratio) with 1 mol% of a mild Brønsted acid catalyst (e.g., p-toluenesulfonic acid).

  • Causality: The large excess of alcohol acts as both solvent and reactant, driving the equilibrium forward per Le Chatelier's principle without requiring harsh conditions[4].

• Thermal Cycling : Heat the mixture to 353.15 K under a Dean-Stark apparatus.

  • Causality: Continuous azeotropic removal of the water byproduct is thermodynamically required to achieve high conversion rates and prevent reverse hydrolysis[2].

• Chiral HPLC Sampling : Withdraw 100 µL aliquots at predefined intervals (1h, 2h, 4h, 8h). Quench immediately in cold saturated NaHCO3​ .

  • Causality: Quenching neutralizes the acid catalyst, instantly freezing the kinetic profile and preventing further reaction during analysis.

• Stereochemical Analysis : Analyze the organic layer using a Chiralcel OD-H column (Hexane/Isopropanol 95:5).

  • Causality: This specific stationary phase resolves the (4R)-octyl benzoate from the (4S)-enantiomer, allowing precise quantification of any SN​1 -mediated racemization over time.

References

• [1] Solubility Measurement and Thermodynamic Modeling of Benzoic Acid in Monosolvents and Binary Mixtures | Journal of Chemical & Engineering Data. ACS Publications. Available at:[Link]

• [5] Determination of Solid–Liquid Phase Equilibrium of Benzoic Acid in Mono, Binary, and Ternary Systems and Their Correlation | Journal of Chemical & Engineering Data. ACS Publications. Available at:[Link]

• [3] Solubility of benzoic acid in acetone, 2-propanol, acetic acid and cyclohexane: Experimental measurement and thermodynamic modeling. ResearchGate. Available at:[Link]

• [2] Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. MDPI. Available at:[Link]

• [4] Step-by-Step Mechanism of Fischer Esterification. PSIBERG. Available at:[Link]

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Spectroscopic Characterization of Benzoic Acid and (4R)-Octan-4-ol: A Technical Guide

Introduction

In the landscape of pharmaceutical research and chemical synthesis, the unambiguous structural elucidation of molecules is a cornerstone of progress. The ability to confirm molecular identity, assess purity, and understand structural nuances is paramount for advancing drug development and ensuring scientific rigor. Spectroscopic techniques, including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), represent the principal toolkit for this purpose.[1][2][3] Each method provides a unique and complementary piece of the structural puzzle, from the identification of functional groups to the mapping of atomic connectivity and the determination of molecular weight.

This technical guide provides an in-depth analysis of the spectroscopic data for two structurally distinct organic compounds: Benzoic Acid , an aromatic carboxylic acid, and (4R)-octan-4-ol , a chiral secondary alcohol. By examining the characteristic spectral signatures of these molecules, this document serves as a practical reference for researchers, scientists, and drug development professionals. The causality behind experimental observations is explained, and field-proven protocols are detailed to ensure data integrity and reproducibility.

Chapter 1: Spectroscopic Characterization of Benzoic Acid

Benzoic acid (C₇H₆O₂) is a simple aromatic carboxylic acid that serves as an excellent model for understanding the spectroscopic signatures of both the phenyl and carboxyl functional groups.

Molecular Structure Overview

The structure of benzoic acid features a carboxyl group attached directly to a benzene ring. This conjugation influences the electronic environment and, consequently, the spectroscopic output.

Caption: Molecular Structure of Benzoic Acid.

Infrared (IR) Spectroscopy Analysis

The IR spectrum of benzoic acid is dominated by features of the carboxylic acid group, which often forms hydrogen-bonded dimers in the solid state.

• O-H Stretch: A very broad and characteristic absorption band is observed from approximately 2500 to 3300 cm⁻¹.[4][5] The significant broadening is a direct consequence of intermolecular hydrogen bonding between the carboxylic acid groups.[4] This broad peak often overlaps with the C-H stretching vibrations.[4]

• C-H Aromatic Stretch: A weaker, sharp peak typically appears just above 3000 cm⁻¹ (e.g., ~3071 cm⁻¹), which is characteristic of C-H bonds where the carbon is sp² hybridized, as in the benzene ring.[5][6]

• C=O Carbonyl Stretch: A very strong, sharp absorption peak is present between 1680 and 1710 cm⁻¹.[5] For benzoic acid, this peak is often observed around 1685 cm⁻¹.[5] The conjugated system of the benzene ring slightly lowers the frequency compared to non-conjugated carboxylic acids.

• C-O Stretch & O-H Bend: Two other significant peaks related to the carboxyl group are the C-O stretching vibration, typically found between 1210-1320 cm⁻¹, and the out-of-plane O-H bend (wag), which appears as a broad peak around 900-960 cm⁻¹.[4][5]

• Fingerprint Region: The region from ~1500 to 400 cm⁻¹ contains a complex pattern of absorptions unique to the molecule, arising from various bending vibrations and skeletal vibrations of the benzene ring.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the hydrogen and carbon environments within the molecule.

In a typical deuterated solvent like CDCl₃, the ¹H NMR spectrum of benzoic acid shows distinct signals for the carboxylic acid proton and the aromatic protons.

• Carboxylic Acid Proton (-COOH): This proton appears as a broad singlet far downfield, typically between δ 10.0-13.0 ppm.[7] Its chemical shift is highly variable and depends on concentration and solvent due to hydrogen bonding and chemical exchange. This peak may sometimes be very broad or not observed at all.[8]

• Aromatic Protons (Ar-H): The electron-withdrawing carboxyl group deshields the aromatic protons. Due to the molecule's symmetry, there are three distinct aromatic environments[8]:

  • Ortho-protons (H-2, H-6): These are the most deshielded aromatic protons due to their proximity to the carboxyl group and appear as a doublet around δ 8.0-8.2 ppm.[7][9]

  • Para-proton (H-4): This proton appears as a triplet around δ 7.6-7.7 ppm.[7]

  • Meta-protons (H-3, H-5): These protons are the least deshielded and appear as a triplet around δ 7.4-7.5 ppm.[9] The integration of these aromatic signals reveals a 2:1:2 ratio.[8]

The ¹³C NMR spectrum of benzoic acid shows five distinct signals, as the symmetry of the benzene ring results in two pairs of equivalent carbons.[10]

• Carbonyl Carbon (-C=O): The carboxylic acid carbon is the most deshielded, appearing at approximately δ 172.6 ppm.[7][11]

• Aromatic Carbons (Ar-C):

  • C1 (ipso-carbon): The carbon directly attached to the carboxyl group appears around δ 129.4 ppm.[7][11]

  • C4 (para-carbon): This carbon signal is found furthest downfield among the ring carbons, around δ 133.9 ppm.[7][11]

  • C2/C6 (ortho-carbons): These equivalent carbons appear around δ 130.3 ppm.[7][11]

  • C3/C5 (meta-carbons): These equivalent carbons are the most shielded, appearing around δ 128.5 ppm.[7][11]

Mass Spectrometry (MS) Analysis

Electron Ionization Mass Spectrometry (EI-MS) of benzoic acid provides key information about its molecular weight and fragmentation pathways.

• Molecular Ion Peak (M⁺): The molecular ion peak appears at a mass-to-charge ratio (m/z) of 122, corresponding to the molecular weight of benzoic acid (C₇H₆O₂).[12][13]

• Key Fragmentation Peaks:

  • m/z 105: This is often the base peak (the most intense peak in the spectrum) and results from the loss of a hydroxyl radical (•OH, mass 17) from the molecular ion, forming the stable benzoyl cation [C₆H₅CO]⁺.[12][13]

  • m/z 77: This prominent peak corresponds to the phenyl cation [C₆H₅]⁺, formed by the loss of a carbon monoxide molecule (CO, mass 28) from the benzoyl cation (m/z 105).[12][13]

  • m/z 51: This peak arises from the fragmentation of the phenyl cation (m/z 77) through the loss of acetylene (C₂H₂, mass 26), resulting in the [C₄H₃]⁺ ion.[12]

Summary of Spectroscopic Data for Benzoic Acid

Technique	Feature	Characteristic Value / Observation
IR	O-H Stretch	2500-3300 cm⁻¹ (very broad)
C=O Stretch	1680-1710 cm⁻¹ (strong, sharp)
C-O Stretch	1210-1320 cm⁻¹
¹H NMR	-COOH	δ 10.0-13.0 ppm (broad singlet)
Ar-H (ortho)	δ 8.0-8.2 ppm (doublet, 2H)
Ar-H (para)	δ 7.6-7.7 ppm (triplet, 1H)
Ar-H (meta)	δ 7.4-7.5 ppm (triplet, 2H)
¹³C NMR	-C=O	δ ~172.6 ppm
Ar-C (para)	δ ~133.9 ppm
Ar-C (ortho)	δ ~130.3 ppm
Ar-C (ipso)	δ ~129.4 ppm
Ar-C (meta)	δ ~128.5 ppm
MS (EI)	[M]⁺	m/z 122
[M-OH]⁺	m/z 105 (Base Peak)
[C₆H₅]⁺	m/z 77

Chapter 2: Spectroscopic Characterization of (4R)-octan-4-ol

(4R)-octan-4-ol (C₈H₁₈O) is a chiral secondary alcohol.[14] Its spectroscopic data is representative of aliphatic alcohols. The stereochemistry at C4 does not affect the key signals in standard IR, MS, and achiral NMR experiments; the data presented here is for 4-octanol.

Molecular Structure Overview

The structure features a hydroxyl group on the fourth carbon of an eight-carbon chain. The carbons adjacent to the carbinol carbon (C4) are a propyl group and a butyl group.

Caption: Molecular Structure of 4-Octanol.

Infrared (IR) Spectroscopy Analysis

The IR spectrum of 4-octanol is characterized by the presence of the hydroxyl group and aliphatic C-H bonds.

• O-H Stretch: A strong, broad absorption band appears in the region of 3200-3600 cm⁻¹. This broadening is due to intermolecular hydrogen bonding.

• C-H Aliphatic Stretch: Strong, sharp peaks appear just below 3000 cm⁻¹, typically in the 2850-2960 cm⁻¹ range, corresponding to the stretching vibrations of sp³ C-H bonds in the methyl and methylene groups.

• C-O Stretch: A strong C-O stretching vibration for a secondary alcohol is observed in the 1100-1150 cm⁻¹ region.[15][16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

The ¹H NMR spectrum of 4-octanol shows several overlapping signals in the aliphatic region.

• Hydroxyl Proton (-OH): A singlet (or sometimes a triplet if coupling to the adjacent C-H is resolved) appears with a variable chemical shift, typically between δ 1.0-4.0 ppm. Its position and shape are dependent on solvent, concentration, and temperature.

• Carbinol Proton (-CH-OH): The proton on the carbon bearing the -OH group (C4) is deshielded and appears as a multiplet around δ 3.5-3.7 ppm.

• Alkyl Protons (-CH₂-, -CH₃): The rest of the protons appear in the upfield region between δ 0.8-1.6 ppm.

  • The two terminal methyl groups (-CH₃ at C1 and C8) will appear as triplets around δ 0.9 ppm.

  • The various methylene groups (-CH₂-) will present as complex, overlapping multiplets in the δ 1.2-1.6 ppm range.[18][19]

Due to the asymmetry of the molecule relative to the hydroxyl group, all eight carbons are chemically non-equivalent and will produce eight distinct signals.

• Carbinol Carbon (-CH-OH): The carbon attached to the oxygen (C4) is the most deshielded of the aliphatic carbons, with a chemical shift around δ 73 ppm.

• Alkyl Carbons: The remaining carbons appear in the upfield region (δ 10-40 ppm). Based on typical shifts for alkanes and alcohols, the approximate assignments are[20][21]:

  • C3 & C5: The carbons adjacent to the carbinol carbon appear around δ 35-40 ppm.

  • C2 & C6: These carbons are expected around δ 19-29 ppm.

  • C7: This methylene carbon appears around δ 23 ppm.

  • C1 & C8: The terminal methyl carbons are the most shielded, appearing around δ 14 ppm.

Mass Spectrometry (MS) Analysis

The mass spectrum of 4-octanol does not typically show a strong molecular ion peak due to rapid fragmentation.

• Molecular Ion Peak (M⁺): If observed, the molecular ion peak would be at m/z 130.[22][23] It is often very weak or absent.

• Key Fragmentation Peaks: The most significant fragmentation pathway for alcohols is alpha-cleavage, which is the breaking of a C-C bond adjacent to the carbon bearing the -OH group.

  • m/z 87: This major peak results from the loss of a propyl radical (•C₃H₇, mass 43) via cleavage of the C4-C5 bond. The resulting fragment is [CH₃(CH₂)₂CH=OH]⁺.[23]

  • m/z 59: This peak results from the loss of a butyl radical (•C₄H₉, mass 57) via cleavage of the C3-C4 bond. The resulting fragment is [CH₃(CH₂)₃CH=OH]⁺.

  • Water Loss [M-18]⁺: A peak at m/z 112, corresponding to the loss of a water molecule (H₂O, mass 18), is also common.

Summary of Spectroscopic Data for 4-Octanol

Technique	Feature	Characteristic Value / Observation
IR	O-H Stretch	3200-3600 cm⁻¹ (strong, broad)
C-H Stretch	2850-2960 cm⁻¹ (strong, sharp)
C-O Stretch	~1100-1150 cm⁻¹ (strong)
¹H NMR	-CH-OH	δ ~3.5-3.7 ppm (multiplet, 1H)
-OH	δ 1.0-4.0 ppm (variable, broad singlet, 1H)
-CH₂- / -CH₃	δ 0.8-1.6 ppm (complex multiplets)
¹³C NMR	-CH-OH	δ ~73 ppm
Alkyl Carbons	δ 14-40 ppm (7 signals)
MS (EI)	[M]⁺	m/z 130 (weak or absent)
[M-C₃H₇]⁺	m/z 87 (strong)
[M-C₄H₉]⁺	m/z 59 (strong)
[M-H₂O]⁺	m/z 112

Chapter 3: Standard Operating Procedures for Spectroscopic Analysis

The acquisition of high-quality, reproducible spectroscopic data is contingent upon meticulous sample preparation and standardized instrument operation.

Caption: General Workflow for Spectroscopic Characterization.

Protocol for Fourier-Transform Infrared (FTIR) Spectroscopy (KBr Pellet Method)

This protocol is standard for solid samples like benzoic acid.

• Sample Preparation: Weigh approximately 1-2 mg of the solid sample and 100-200 mg of dry, spectroscopic-grade potassium bromide (KBr).

• Grinding: Thoroughly grind the mixture in a dry agate mortar and pestle until a fine, homogeneous powder is obtained. The quality of the spectrum is highly dependent on the particle size and homogeneity.

• Pellet Pressing: Transfer a portion of the powder to a pellet-pressing die. Apply pressure (typically 7-10 tons) for several minutes using a hydraulic press to form a transparent or translucent pellet.

• Background Spectrum: Place the empty sample holder in the FTIR spectrometer and acquire a background spectrum. This is crucial to subtract the absorbance from atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the KBr pellet in the sample holder and acquire the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Protocol for Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial.[7] The choice of solvent is critical to avoid obscuring sample signals.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm and used for referencing the chemical shifts.[7][8]

• Transfer: Filter the solution through a small plug of glass wool in a pipette directly into a clean, dry NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer's probe.

• Locking and Shimming: The instrument's software is used to "lock" onto the deuterium signal of the solvent, which stabilizes the magnetic field. The field homogeneity is then optimized through a process called "shimming" to ensure sharp, symmetrical peaks.[24]

• Acquisition: Set the appropriate experimental parameters (e.g., number of scans, pulse sequence) and acquire the Free Induction Decay (FID).

• Data Processing: The acquired FID is Fourier transformed to generate the frequency-domain spectrum. The spectrum is then phased, baseline-corrected, and referenced to TMS.

Protocol for Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: For volatile solids like benzoic acid, a direct insertion probe can be used. The sample is placed in a capillary tube at the end of the probe, which is then inserted into the high-vacuum source of the mass spectrometer and gently heated to induce vaporization.

• Ionization: In the source, the gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron and the formation of a positively charged molecular ion (M⁺).

• Fragmentation: The high internal energy of the molecular ion causes it to fragment into smaller, characteristic ions.

• Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of ions at each m/z value, generating the mass spectrum.

Conclusion

The combined application of IR, NMR, and Mass Spectrometry provides a powerful and definitive framework for the structural characterization of organic molecules. For benzoic acid, the data clearly delineates an aromatic carboxylic acid through the signature broad O-H and sharp C=O stretches in the IR, the distinct downfield aromatic and carboxyl protons in the ¹H NMR, and the characteristic fragmentation pattern showing losses of -OH and CO in the mass spectrum. For (4R)-octan-4-ol, the spectra are unequivocally those of an aliphatic secondary alcohol, identified by the broad O-H and strong C-O IR bands, the carbinol proton signal in the ¹H NMR, and the dominant alpha-cleavage fragments in the mass spectrum. Mastery of these techniques and the interpretation of their outputs is an indispensable skill for professionals in the chemical and pharmaceutical sciences.

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Mechanism of Action of Benzoic Acid:(4R)-octan-4-ol Complexes: A Proposed Framework for Investigation

An In-depth Technical Guide

Abstract

Benzoic acid is a well-established antimicrobial agent with a long history of use in the food and pharmaceutical industries.[1][2][3] Its efficacy is primarily attributed to its ability to disrupt the intracellular pH and metabolic functions of microorganisms.[4][5][6] This guide explores the proposed mechanism of action when benzoic acid is complexed with (4R)-octan-4-ol, a chiral secondary alcohol. Given the absence of direct literature on this specific complex, this document, intended for researchers and drug development professionals, synthesizes established principles of medicinal chemistry and microbiology to construct a scientifically grounded, hypothetical mechanism of action. We will explore two primary forms of interaction—non-covalent hydrogen-bonded complexes and covalent esterification—and propose how these modifications may enhance the biological activity of benzoic acid, focusing on improved cellular uptake and membrane interaction. Furthermore, we provide a comprehensive framework of experimental protocols to validate these hypotheses, offering a roadmap for future research and development.

Introduction: The Rationale for Complexation

Benzoic acid's antimicrobial activity is potent but limited by its pH-dependent efficacy and bioavailability.[1][5] The core principle of its action relies on the un-dissociated, lipophilic form of the acid penetrating the microbial cell membrane.[4][6] Once inside the more alkaline cytoplasm, it dissociates, releasing a proton that acidifies the cell's interior and inhibits critical metabolic enzymes, such as phosphofructokinase, leading to a collapse of cellular energy production.[4][7][8][9]

The strategic complexation with (4R)-octan-4-ol, a lipophilic alcohol, is hypothesized to enhance the overall lipophilicity of the benzoic acid molecule. This modification could facilitate more efficient passage across the lipid-rich microbial membranes, potentially leading to a higher intracellular concentration of the active agent and, consequently, a more potent antimicrobial effect or a broader spectrum of activity. This guide will dissect the formation of this complex and propose its subsequent mechanistic cascade.

Physicochemical and Pharmacological Profiles of Core Components

A thorough understanding of the individual components is critical to predicting the behavior of the complex.

**2.1 Benzoic Acid (C₇H₆O₂) **

Benzoic acid is a simple aromatic carboxylic acid that occurs naturally in many plants.[1][4] It is widely used as a preservative due to its ability to inhibit the growth of molds, yeasts, and some bacteria.[1][6]

Property	Value / Description	Source(s)
Molar Mass	122.12 g/mol	[4]
Appearance	White crystalline solid	[2]
pKa	4.2	[10]
Solubility	Slightly soluble in water; soluble in alcohols, ethanol	[2][11]
Mechanism	Penetrates cell in un-dissociated form, lowers intracellular pH, disrupts anaerobic fermentation and enzyme function.[1][4]	[1][4][7]
Metabolism	In humans, it is conjugated with glycine in the liver to form hippuric acid, which is then excreted in the urine.[3][4][12]	[3][4][12]

(4R)-octan-4-ol (C₈H₁₈O)

(4R)-octan-4-ol is a chiral secondary alcohol. Its stereochemistry may play a role in specific interactions with biological targets, although its primary contribution to the complex is likely its aliphatic, lipophilic nature.

Property	Value / Description	Source(s)
Molar Mass	130.23 g/mol	[13][14]
Appearance	Liquid	[14]
Stereochemistry	R-enantiomer at the C4 position.	[13]
Solubility	Very slightly soluble in water; soluble in organic solvents.	[15]
Biological Role	Primarily acts as a lipophilic moiety. May contribute to membrane fluidization or disruption at high concentrations.	N/A

Formation and Characterization of the Benzoic Acid-(4R)-octan-4-ol Complex

The term "complex" can refer to two distinct chemical entities: a non-covalently associated dimer formed through hydrogen bonding, or a covalently bonded ester, (4R)-octan-4-yl benzoate, formed via esterification.

Proposed Molecular Interactions

The interaction between benzoic acid and (4R)-octan-4-ol can result in either a transient hydrogen-bonded complex or a stable covalent ester. The formation of the ester, (4R)-octan-4-yl benzoate, is a chemical reaction that requires specific conditions (acid catalyst, heat), while hydrogen bonding occurs spontaneously in solution.[16][17]

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• 17. quora.com [quora.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of Octan-4-yl Benzoate from (4R)-Octan-4-ol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Stereocontrolled Esterification, Mechanistic Causality, and Self-Validating Laboratory Protocols

Executive Summary & Mechanistic Rationale

The esterification of chiral secondary alcohols with aromatic carboxylic acids is a foundational transformation in medicinal chemistry and natural product synthesis. When reacting benzoic acid with the chiral secondary alcohol (4R)-octan-4-ol , the critical challenge is controlling the stereochemistry of the resulting ester. Because the C4 position of the octanol moiety is a stereocenter, the choice of coupling reagents dictates whether the reaction proceeds with retention or inversion of configuration.

As a Senior Application Scientist, I have designed this guide to detail two divergent, field-proven methodologies:

• The Steglich Esterification (Retention Pathway): Utilizes N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP). Because the mechanism involves the activation of the carboxylic acid rather than the alcohol, the C–O bond of the chiral center is never broken. This results in complete retention of stereochemistry, yielding (4R)-octan-4-yl benzoate [1].

• The Mitsunobu Reaction (Inversion Pathway): Utilizes Triphenylphosphine (PPh3) and Diethyl azodicarboxylate (DEAD). This is a dehydrative redox reaction that activates the alcohol hydroxyl group, turning it into a superior leaving group. The benzoate anion then attacks via a classic SN​2 displacement, resulting in a complete inversion of the stereocenter to yield (4S)-octan-4-yl benzoate [2].

Reaction Pathway Visualization

The following diagram illustrates the divergent stereochemical pathways based on the selected activation strategy.

Divergent stereochemical pathways for the esterification of benzoic acid and (4R)-octan-4-ol.

Quantitative Reaction Parameters

To ensure reproducibility and easy comparison across both workflows, the stoichiometric and environmental parameters are summarized below.

Parameter	Steglich Esterification (Retention)	Mitsunobu Reaction (Inversion)
Target Product	(4R)-octan-4-yl benzoate	(4S)-octan-4-yl benzoate
Alcohol Equivalents	1.0 eq	1.0 eq
Acid Equivalents	1.1 eq	1.2 eq
Coupling Reagents	DCC (1.1 eq), DMAP (0.1 eq)	PPh3 (1.2 eq), DEAD (1.2 eq)
Primary Solvent	Anhydrous CH2Cl2 (DCM)	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	0 °C → Room Temperature	0 °C → Room Temperature
Stereochemical Outcome	100% Retention	>95% Inversion ( SN​2 )
Primary Byproducts	Dicyclohexylurea (DCU)	Ph3P=O, Diethyl hydrazodicarboxylate

Protocol A: Steglich Esterification (Stereoretention)

The Steglich esterification is highly effective for synthesizing esters under mild conditions, particularly when dealing with moderately hindered secondary alcohols[3].

Causality & Experience Insights

• Why DMAP? DCC alone forms an O-acylisourea intermediate with benzoic acid. However, secondary alcohols attack this intermediate slowly, leading to an irreversible rearrangement into an unreactive N-acylurea byproduct. DMAP, being a highly nucleophilic catalyst, rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium intermediate, which is then easily trapped by (4R)-octan-4-ol[1].

• Self-Validating Workup: The protocol is designed to be self-purifying at the extraction stage. DCU is highly insoluble in cold DCM and is removed via filtration. DMAP is basic and is removed via a 1M HCl wash[4].

Step-by-Step Methodology

• Reaction Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N2 or Ar). Add (4R)-octan-4-ol (1.0 eq, 10 mmol) and benzoic acid (1.1 eq, 11 mmol).

• Solvation & Catalysis: Dissolve the starting materials in 30 mL of anhydrous Dichloromethane (DCM). Add DMAP (0.1 eq, 1 mmol) to the solution.

• Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve DCC (1.1 eq, 11 mmol) in 10 mL of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. Observation: A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1) until the alcohol is fully consumed.

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the precipitated DCU. Rinse the filter cake with cold DCM (15 mL).

• Aqueous Workup: Transfer the filtrate to a separatory funnel. Wash sequentially with:

  • 1M HCl (2 × 20 mL) to extract the DMAP catalyst.

  • Saturated aqueous NaHCO3 (2 × 20 mL) to quench and remove unreacted benzoic acid.

  • Brine (30 mL) to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution 0-5% EtOAc in Hexanes) to yield pure (4R)-octan-4-yl benzoate .

Protocol B: Mitsunobu Esterification (Stereoinversion)

The Mitsunobu reaction is a powerful tool for the interconversion of functional groups with strict stereochemical inversion, making it indispensable in the synthesis of chiral pharmaceuticals[5].

Causality & Experience Insights

• Why the Strict Order of Addition? The order of addition is critical to prevent reaction failure. The alcohol, acid, and PPh3 must be mixed first. DEAD is added last, dropwise at 0 °C, to form the Morrison–Brunn–Huisgen betaine intermediate in the presence of the pronucleophile (benzoic acid). If DEAD and PPh3 are mixed without the acid, the betaine can undergo deleterious side reactions[6].

• Self-Validating Workup: Triphenylphosphine oxide (Ph3P=O) is a notoriously difficult byproduct to remove. By utilizing a non-polar solvent system (like Hexanes/EtOAc) during chromatography, the highly polar Ph3P=O will remain firmly adhered to the baseline of the silica column while the non-polar ester elutes quickly.

Step-by-Step Methodology

• Reaction Setup: In a flame-dried, argon-purged round-bottom flask, combine (4R)-octan-4-ol (1.0 eq, 10 mmol), benzoic acid (1.2 eq, 12 mmol), and Triphenylphosphine (PPh3) (1.2 eq, 12 mmol).

• Solvation: Dissolve the solid mixture in 40 mL of anhydrous Tetrahydrofuran (THF).

• Betaine Formation & Activation: Cool the solution to 0 °C using an ice-water bath. Slowly add Diethyl azodicarboxylate (DEAD) (1.2 eq, 12 mmol) dropwise over 30 minutes via a syringe pump. Caution: The reaction is exothermic; slow addition ensures the temperature remains controlled, preventing the degradation of the betaine intermediate.

• Propagation: Allow the reaction to slowly warm to room temperature and stir for 16–24 hours. Monitor the disappearance of the chiral alcohol via TLC.

• Quenching & Extraction: Quench the reaction by adding 20 mL of saturated aqueous NH4Cl[4]. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Combine the organic layers and wash with saturated aqueous NaHCO3 (30 mL) and brine (30 mL).

• Drying & Concentration: Dry the organic phase over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield a viscous, slightly yellow crude oil.

• Purification: To precipitate the bulk of the Ph3P=O, triturate the crude oil with cold diethyl ether/hexanes (1:4), filter the white solid, and concentrate the filtrate. Purify the remaining material via flash column chromatography (silica gel, 2-5% EtOAc in Hexanes) to yield pure (4S)-octan-4-yl benzoate .

Analytical Validation

Regardless of the pathway chosen, the final product must be rigorously validated:

• Structural Confirmation: 1H NMR and 13C NMR will confirm the ester linkage (look for the characteristic downfield shift of the C4 methine proton from ~3.6 ppm in the alcohol to ~5.0 ppm in the ester).

• Stereochemical Purity: Determine the enantiomeric excess (ee) using Chiral High-Performance Liquid Chromatography (HPLC) against a racemic standard of octan-4-yl benzoate. The protocols above typically yield >95% ee if the starting (4R)-octan-4-ol is enantiopure.

References

• "Mitsunobu reaction - Wikipedia", Wikipedia,[Link]

• "Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review", National Institutes of Health (PMC),[Link]

• "Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction", National Institutes of Health (PMC),[Link]

• "Steglich Esterification Overview", Scribd, [Link]

• "A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids", Green Chemistry (RSC Publishing),[Link]

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• 3. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Strategic Development of HPLC Methods for the Simultaneous and Individual Analysis of Benzoic Acid and Chiral (4R)-octan-4-ol

An Application Note from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive application note provides a detailed guide for the development of robust High-Performance Liquid Chromatography (HPLC) methods for the analysis of benzoic acid and (4R)-octan-4-ol. The document addresses the distinct analytical challenges posed by each analyte: benzoic acid, a UV-active aromatic carboxylic acid, and (4R)-octan-4-ol, a chiral secondary alcohol lacking a native chromophore. We present two primary strategic pathways: a straightforward reversed-phase HPLC-UV method for benzoic acid and two distinct, advanced methods for the chiral alcohol—direct analysis via chiral HPLC with Refractive Index (RI) detection and a more sensitive approach involving pre-column derivatization for UV or Fluorescence detection. The causality behind experimental choices, detailed step-by-step protocols, and system validation parameters are thoroughly discussed to ensure methodological integrity and reproducibility.

Introduction and Analytical Strategy

Benzoic acid is a widely used preservative in food, beverages, and pharmaceuticals, and its quantification is essential for quality control and regulatory compliance.[1][2][3] As a simple aromatic carboxylic acid, it possesses a strong UV chromophore, making it well-suited for analysis by reversed-phase HPLC with UV detection.[4][5][6]

(4R)-octan-4-ol, a chiral secondary alcohol, presents a more complex analytical challenge.[7][8] Enantiomeric purity is often a critical quality attribute in pharmaceutical development, as different enantiomers can exhibit varied pharmacological and toxicological profiles.[9][10] The primary hurdles in its analysis are twofold: its lack of a UV-absorbing chromophore renders standard UV detection ineffective, and its chirality necessitates a stereoselective separation technique.[11][12][13]

This guide, therefore, bifurcates the analytical approach. For benzoic acid, a standard, robust method is detailed. For (4R)-octan-4-ol, two strategies are explored to overcome its inherent analytical difficulties:

• Direct Chiral HPLC with Refractive Index (RI) Detection: A universal detection method for non-chromophoric compounds.[12][14]

• Pre-column Derivatization followed by Chiral HPLC with UV/Fluorescence Detection: A technique to introduce a chromophoric or fluorophoric tag to the alcohol, significantly enhancing sensitivity and enabling more common detection modalities.[15][16][17][18]

A simultaneous analysis of both compounds in a single chromatographic run is generally impractical without derivatization of the alcohol due to the incompatible detection methods. Therefore, two separate, optimized methods are recommended for routine analysis.

Physicochemical Properties of Analytes

Property	Benzoic Acid	(4R)-octan-4-ol
Structure	C₆H₅COOH	CH₃(CH₂)₃CH(OH)(CH₂)₂CH₃
Molecular Weight	122.12 g/mol [3][19]	130.23 g/mol [7][8]
pKa	~4.2	N/A (alcohol)
UV Chromophore	Yes (Aromatic Ring)	No
UV λmax	~230 nm, ~274 nm[5]	N/A
Chirality	No	Yes
Solubility	Slightly soluble in water; soluble in organic solvents like methanol, ethanol.[19]	Sparingly soluble in water; soluble in organic solvents.

Method Development and Protocols

Protocol 1: HPLC-UV Analysis of Benzoic Acid

This method leverages the inherent UV absorbance of benzoic acid for straightforward quantification using reversed-phase chromatography.

Scientific Rationale: A C18 column is selected for its excellent retention of non-polar to moderately polar compounds like benzoic acid.[20] The mobile phase pH is a critical parameter. Benzoic acid has a pKa of approximately 4.2. To ensure consistent retention and sharp peak shape, the mobile phase pH should be set well below the pKa (e.g., pH 2.5-3.0) to keep the analyte in its neutral, protonated form, which is more retained on a C18 stationary phase.[6][21] An acidic buffer, such as phosphate or acetate, is used to control and maintain this pH.[22][23] The detection wavelength is set to 230 nm, which corresponds to a strong absorbance maximum for benzoic acid, providing excellent sensitivity.[1][5][24]

Experimental Protocol:

• Standard Preparation:

  • Prepare a stock solution of Benzoic Acid (1000 µg/mL) in methanol.

  • Perform serial dilutions with the mobile phase to create calibration standards ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in methanol.

  • Use sonication if necessary to ensure complete dissolution.

  • Dilute with the mobile phase to bring the expected concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• HPLC Conditions:

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	40:60 (v/v) Methanol : 25 mM Potassium Phosphate Buffer (pH adjusted to 2.8 with phosphoric acid)[22]
Flow Rate	1.0 mL/min
Column Temperature	30 °C[6]
Detection	UV at 230 nm[6]
Injection Volume	10 µL
Run Time	~10 minutes

• Data Analysis and System Suitability:

  • Identify the benzoic acid peak by comparing its retention time with that of a known standard.

  • Quantify using a linear calibration curve generated from the standard solutions.

  • System Suitability Test (SST) criteria should be met:

    • Tailing Factor: ≤ 1.5

    • Relative Standard Deviation (RSD) of replicate injections: < 2.0% for peak area and retention time.

Method Development for (4R)-octan-4-ol

The analysis of (4R)-octan-4-ol requires specialized approaches due to its chiral nature and lack of a chromophore.

The choice between direct RI detection and derivatization depends on the required sensitivity and available instrumentation.

Caption: Decision workflow for (4R)-octan-4-ol analysis.

This method allows for the direct analysis of (4R)-octan-4-ol without chemical modification but is generally less sensitive and requires isocratic elution.

Scientific Rationale: Refractive Index (RI) detectors are universal detectors that measure the change in the refractive index of the mobile phase as the analyte elutes.[11][12][14] This makes them suitable for non-UV absorbing compounds like alcohols.[25][26] However, RI detectors are highly sensitive to temperature and pressure fluctuations and are not compatible with gradient elution, which limits flexibility in method development.[14] The separation of enantiomers requires a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective for a wide range of chiral compounds and are a common starting point for method development.[9][10][13] Normal phase chromatography (e.g., hexane/isopropanol) often provides better selectivity for chiral separations of alcohols.[13]

Experimental Protocol:

• Standard and Sample Preparation:

  • Prepare a stock solution of racemic octan-4-ol (e.g., 1 mg/mL) in the mobile phase.

  • Prepare the sample by dissolving it in the mobile phase to a similar concentration.

  • Filter all solutions through a 0.45 µm syringe filter (use a filter compatible with organic solvents, e.g., PTFE).

• HPLC Conditions:

Parameter	Recommended Condition
Column	Polysaccharide-based Chiral Column (e.g., Chiralpak® series), 250 mm x 4.6 mm, 5 µm
Mobile Phase	Isocratic: n-Hexane / 2-Propanol (95:5 v/v)[13]
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detector	Refractive Index (RI) Detector, maintained at a stable temperature (e.g., 35 °C)
Injection Volume	20 µL

• Data Analysis and System Suitability:

  • Allow the RI detector to fully stabilize before analysis.

  • The two enantiomers of octan-4-ol should elute as separate peaks.

  • SST criteria:

    • Resolution (Rs) between enantiomers: > 1.5

    • RSD of replicate injections: < 2.5% for peak area and retention time.

This strategy enhances sensitivity by chemically attaching a UV-absorbing or fluorescent molecule to the alcohol's hydroxyl group.

Scientific Rationale: Derivatization is a powerful technique to overcome the limitation of non-chromophoric analytes.[17][18] Reagents like 9-fluorenylmethyl chloroformate (FMOC-Cl) react with the hydroxyl group of alcohols to form stable, highly fluorescent derivatives.[16] This allows for the use of a highly sensitive fluorescence detector (FLD), lowering detection limits significantly compared to RI detection. The resulting derivatized enantiomers can then be separated on a chiral stationary phase.

Derivatization Workflow:

Caption: Step-by-step workflow for the derivatization of (4R)-octan-4-ol.

Experimental Protocol:

• Derivatization Procedure (Example with FMOC-Cl):

  • In a vial, dissolve the (4R)-octan-4-ol sample in acetonitrile.

  • Add a basic catalyst (e.g., sodium phosphate buffer, pH 12.5) to facilitate the reaction.[16]

  • Add a solution of 9-fluorenylmethyl chloroformate (FMOC-Cl) in acetonitrile.

  • Vortex and let the reaction proceed at room temperature for approximately 10-15 minutes.[16]

  • Quench the reaction by adding a small amount of acid (e.g., HCl) to neutralize the base and stop further hydrolysis of the reagent.[16]

  • The resulting solution contains the stable, fluorescent FMOC-octanol derivative.

• Standard and Sample Preparation:

  • Prepare a stock solution of racemic octan-4-ol and derivatize it as described above to create a standard for method development and peak identification.

  • Create calibration standards by derivatizing known concentrations of (4R)-octan-4-ol.

  • Prepare samples by dissolving and derivatizing them using the same procedure.

• HPLC Conditions:

Parameter	Recommended Condition
Column	Polysaccharide-based Chiral Column (e.g., Chiralpak® series), 250 mm x 4.6 mm, 5 µm
Mobile Phase	Gradient or Isocratic: Acetonitrile / Water
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	Fluorescence Detector (FLD): Excitation λ = 259 nm, Emission λ = 311 nm[16]
Injection Volume	10 µL

• Data Analysis and System Suitability:

  • The derivatized enantiomers will appear as two well-resolved, sharp peaks.

  • Quantify using a calibration curve prepared from derivatized standards.

  • SST criteria:

    • Resolution (Rs) between enantiomers: > 1.5

    • Tailing Factor: ≤ 1.5

    • RSD of replicate injections: < 2.0%

Method Validation and Data Integrity

For any of these protocols to be considered trustworthy, a partial or full method validation should be performed. Key parameters to assess include:

• Linearity: The method should demonstrate a linear relationship between concentration and response over a defined range. A correlation coefficient (R²) of >0.999 is desirable.[4][25]

• Precision: Assessed by the RSD of results from multiple analyses of the same sample (repeatability) and on different days (intermediate precision).[27]

• Accuracy: Determined by performing recovery studies on spiked samples. Recoveries are typically expected to be within 90-110%.[1][24][27]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.[24][27]

Conclusion

The analysis of benzoic acid and (4R)-octan-4-ol requires distinct and tailored HPLC strategies. Benzoic acid can be reliably quantified using a straightforward reversed-phase HPLC-UV method with an acidic mobile phase. In contrast, the analysis of the chiral, non-chromophoric (4R)-octan-4-ol necessitates more advanced techniques. Direct analysis is possible using a chiral stationary phase with RI detection, offering simplicity but limited sensitivity. For applications requiring lower detection limits, pre-column derivatization to attach a fluorescent tag provides a highly sensitive and robust alternative. The protocols and scientific rationale provided in this note serve as a comprehensive guide for developing and implementing reliable analytical methods for these compounds in a research or quality control setting.

References

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• Idowu, O. R., & Adediran, S. A. (2000). Rapid Derivatization of Alcohols with Carboxylic-Sulphonic Mixed Anhydrides for HPLC-UV/Fluorescence Analysis. Journal of the Chinese Chemical Society, 47(6), 1559-1564. Available from: [Link]

• Ţibulcă, D., & Călinescu, I. (2011). HPLC Organic Acid Analysis in Different Citrus Juices under Reversed Phase Conditions. Bulletin of University of Agricultural Sciences and Veterinary Medicine Cluj-Napoca. Agriculture, 68(2). Available from: [Link]

• Biocompare. HPLC Refractive Index Detectors. Available from: [Link]

• ResearchGate. HPLC Organic Acid Analysis in Different Citrus Juices under Reversed Phase Conditions. Available from: [Link]

• Lee, H., & Lee, S. (1997). Determination of Trace C1−C4 Aliphatic Alcohols in Aqueous Samples by 9-Fluorenylmethyl Chloroformate Derivatization and Reversed-Phase High-Performance Liquid Chromatography. Analytical Chemistry, 69(20), 4153-4158. Available from: [Link]

• Wang, L., et al. (2022). Established methods and comparison of 10 organic acids based on reversed phase chromatography and hydrophilic interaction chromatography. Journal of Liquid Chromatography & Related Technologies, 45(9-10), 455-463. Available from: [Link]

• Agilent Technologies. (2011). Analysis of ascorbic acid, citric acid and benzoic acid in orange juice. Application Note. Available from: [Link]

• Rao, N. S., et al. (2020). A novel RP-HPLC refractive index detector method development and validation for determination of trace-level alcohols (un-sulfated) in sodium lauryl sulfate raw material. Biomedical Chromatography, 34(7), e4827. Available from: [Link]

• Dr. Maisch GmbH. Separation of Organic Acids by Reversed Phase HPLC. Available from: [Link]

• Makris, K. C., et al. (2016). HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. Macedonian Journal of Chemistry and Chemical Engineering, 35(2), 249-257. Available from: [Link]

• Phenomenex. Types of HPLC Detectors. Available from: [Link]

• Zgobera, C., et al. (2009). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES. UPB Scientific Bulletin, Series B, 71(4), 97-104. Available from: [Link]

• Huda, N., & Lestari, W. (2019). DEVELOPMENT OF AN HPLC METHOD FOR DETERMINATION OF SOME PRESERVATIVES IN SOY SAUCE. Iconic Research and Engineering Journals, 3(2). Available from: [Link]

• ResearchGate. Spectrum of benzoic acid indicate the single UV absorption band at λmax = 221 nm. Available from: [Link]

• Ratananikom, K., & Somnam, D. (2016). The Optimization of Ultrasonic Extraction for Benzoic Acid Determination in Curry Paste Samples by Using UV-Visible Spectrophotometer. Advanced Materials Research, 1131, 239-242. Available from: [Link]

• Kusano, T., et al. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(11), 1475. Available from: [Link]

• Wiley Analytical Science. (2020). A novel RP-HPLC refractive index detector method development and validation for determination of trace-level alcohols (un-sulfated) in sodium lauryl sulfate raw material. Available from: [Link]

• SIELC Technologies. UV-Vis Spectrum of Benzoic Acid. Available from: [Link]

• Sirhan, A. Y., et al. (2018). Optimization and Validation of an HPLC-UV Method for Determination of Benzoic Acid and Sorbic Acid in Yogurt and Dried-Yogurt Products Using a Design of Experiment. Indonesian Journal of Chemistry, 18(2), 266-274. Available from: [Link]

• ResearchGate. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. Available from: [Link]

• Torres-Lapasio, J. R., et al. (2013). Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. Journal of Chromatography A, 1296, 13-33. Available from: [Link]

• National and Kapodistrian University of Athens. (2023). Method development for the determination of benzoic acid, sorbic acid and four parabens in fruit juices and soft drinks using HPLC-DAD. Available from: [Link]

• ThaiScience. Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. Available from: [Link]

• Mikami, I., et al. (2021). s Alcohol Determination by HPLC with Postcolumn Derivatization Based on the Thiosulfate-catalyzed Reaction of Alcohols and Cerium(IV) and Fluorescence Detection of Cerium(III). Current Analytical Chemistry, 17(8), 1194-1200. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11515, 4-Octanol. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12346037, 4-Octanol, (4R)-. Available from: [Link]

• Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 243, Benzoic acid. Available from: [Link]

• The Octanol-Water Partition Constant: Using HPLC Retention Times to Estimate an Important Physicochemical Parameter. Available from: [Link]

• Reyes, F., et al. (2025). Journal of Chromatography B. Available from: [Link]

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• Dr. Maisch GmbH. Chiral Chromatography. Available from: [Link]

• The Good Scents Company. 4-octanol. Available from: [Link]

• ECETOC. Assessment of the reverse-phase high performance liquid chromatography method for the determination of n-octanol/water partition coefficients. Available from: [Link]

• ResearchGate. HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Available from: [Link]

• PubMed. HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Available from: [Link]

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Application Note: Enantioselective Synthesis and Stereochemical Inversion of (4R)-Octan-4-ol via Benzoic Acid Intermediates

Executive Summary

(4R)-octan-4-ol is a critical chiral building block utilized in the synthesis of complex natural products, pheromones, and active pharmaceutical ingredients (APIs). However, its enantioselective synthesis is notoriously challenging due to the minimal steric differentiation between its flanking aliphatic chains (propyl vs. butyl). This Application Note details a highly efficient, convergent chemoenzymatic workflow. By coupling the enzymatic kinetic resolution of rac-octan-4-ol with the Mitsunobu stereoinversion of the undesired enantiomer using benzoic acid, researchers can bypass the traditional 50% yield limit of kinetic resolutions to achieve a theoretical 100% yield of enantiopure (4R)-octan-4-ol.

Mechanistic Principles & Causality

Enzymatic Kinetic Resolution & Water Activity ( aw​ )

Candida antarctica Lipase B (CALB) exhibits strict R-selectivity toward secondary alcohols (Kazlauskas rule). When rac-octan-4-ol is exposed to CALB and an acyl donor like vinyl benzoate, the (4R)-enantiomer is preferentially acylated to (4R)-octan-4-yl benzoate, leaving (4S)-octan-4-ol unreacted. The causality behind the success of this specific resolution lies in the strict control of thermodynamic water activity ( aw​ ). Because the propyl and butyl groups are sterically similar, the enzyme's baseline enantiomeric ratio ( E -value) is moderate. However, at very low aw​ , trace water acts predominantly as an enantioselective inhibitor, effectively tightening the stereospecificity pocket and significantly enhancing the enzyme's ability to differentiate the two chains[1].

Stereochemical Inversion via the Mitsunobu Reaction

To achieve a convergent synthesis, the unreacted (4S)-octan-4-ol must be inverted. Standard SN​2 displacement of aliphatic secondary sulfonates often fails due to competing E2 elimination. The Mitsunobu reaction circumvents this by providing a concerted, mild activation pathway[2]. Benzoic acid is chosen as the ideal pronucleophile because its pKa​ (~4.2) is perfectly poised to protonate the zwitterionic betaine intermediate formed by triphenylphosphine (PPh 3​ ) and diisopropyl azodicarboxylate (DIAD). This protonation is the critical causal step that drives the formation of the activated alkoxyphosphonium ion. The benzoate anion then executes a clean SN​2 displacement at the C4 position, completely inverting the stereocenter to yield (4R)-octan-4-yl benzoate[3].

Fig 1: Convergent chemoenzymatic workflow for the enantioselective synthesis of (4R)-octan-4-ol.

Experimental Protocols (Self-Validating Systems)

Protocol A: CALB-Catalyzed Kinetic Resolution of rac-Octan-4-ol

Objective: Isolate (4R)-octan-4-yl benzoate and unreacted (4S)-octan-4-ol.

• Preparation: Dissolve rac-octan-4-ol (100 mmol) and vinyl benzoate (150 mmol) in anhydrous MTBE (200 mL). Rationale: MTBE has low water solubility, allowing precise control of aw​ over the reaction course.

• Biocatalysis: Add immobilized CALB (Novozym 435, 2.0 g) previously equilibrated to aw​=0.05 using saturated salt solutions.

• Incubation: Stir at 35°C at 150 rpm.

• Validation (IPC 1): Monitor the reaction via Chiral GC (CP-Chirasil-Dex CB column). Halt the reaction when the conversion reaches exactly 50% (typically 24-36 hours) to ensure maximum enantiomeric excess (ee) for both the ester and the alcohol.

• Workup: Filter off the enzyme. Separate the (4R)-octan-4-yl benzoate and (4S)-octan-4-ol via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Mitsunobu Stereoinversion of (4S)-Octan-4-ol

Objective: Invert (4S)-octan-4-ol to (4R)-octan-4-yl benzoate using benzoic acid.

• Preparation: In an oven-dried flask under N 2​ , dissolve (4S)-octan-4-ol (40 mmol), benzoic acid (48 mmol, 1.2 eq), and PPh 3​ (48 mmol, 1.2 eq) in anhydrous THF (100 mL). Cool to 0°C.

• Activation: Add DIAD (48 mmol, 1.2 eq) dropwise over 30 minutes. Rationale: Dropwise addition controls the exothermic formation of the betaine intermediate, preventing thermal degradation of the azodicarboxylate.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Validation (IPC 2): Monitor via TLC (UV active spot for the benzoate ester) and 1H NMR (shift of the C4 carbinol proton from ~3.6 ppm to ~5.0 ppm confirms esterification).

• Workup: Quench with saturated NaHCO 3​ . Extract with EtOAc, dry over Na 2​ SO 4​ , and purify via chromatography to yield (4R)-octan-4-yl benzoate.

Fig 2: Mechanistic pathway of the Mitsunobu stereoinversion using Benzoic Acid.

Protocol C: Global Saponification

Objective: Hydrolyze pooled (4R)-octan-4-yl benzoate to enantiopure (4R)-octan-4-ol.

• Reaction: Pool the (4R)-octan-4-yl benzoate generated from Protocol A and Protocol B. Dissolve in a 3:1 mixture of MeOH/H 2​ O (0.5 M).

• Hydrolysis: Add NaOH (2.0 eq) and reflux for 4 hours.

• Validation (IPC 3): Confirm disappearance of the UV-active ester spot via TLC.

• Isolation: Evaporate MeOH, extract the aqueous layer with diethyl ether, wash with brine, dry, and concentrate to yield enantiopure (4R)-octan-4-ol.

Data Presentation & In-Process Controls

Table 1: Summary of Process Yields and Enantiomeric Excess (ee)

Process Step	Substrate	Product	Isolated Yield	Enantiomeric Excess (ee)
Protocol A	rac-Octan-4-ol	(4R)-Octan-4-yl benzoate	48% (max 50%)	> 99%
Protocol A	rac-Octan-4-ol	(4S)-Octan-4-ol	47% (max 50%)	> 98%
Protocol B	(4S)-Octan-4-ol	(4R)-Octan-4-yl benzoate	92%	> 98% (Inverted)
Protocol C	(4R)-Octan-4-yl benzoate	(4R)-Octan-4-ol	96%	> 99%
Overall	rac-Octan-4-ol	(4R)-Octan-4-ol	89% (Convergent)	> 99%

Table 2: Analytical IPC Parameters for Self-Validation

IPC Step	Analytical Method	Target Observation / Acceptance Criteria
IPC 1	Chiral GC (CP-Chirasil-Dex CB)	Baseline resolution of (R)/(S) peaks. Halt at exactly 50% conversion.
IPC 2	1H NMR (400 MHz, CDCl 3​ )	Disappearance of multiplet at δ 3.6 ppm; appearance of multiplet at δ 5.0 ppm.
IPC 3	TLC (Hexanes:EtOAc 4:1)	Complete consumption of UV-active ester ( Rf​≈0.7 ); appearance of alcohol ( Rf​≈0.3 ).

References

• Source: researchgate.
• Title: Mitsunobu Reaction | Chem-Station Int. Ed.
• Source: orgsyn.

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• 3. orgsyn.org [orgsyn.org]

NMR spectroscopy sample preparation for benzoic acid;(4R)-octan-4-ol

An Application Guide for High-Resolution NMR Spectroscopy: Sample Preparation Protocols for Benzoic Acid and (4R)-Octan-4-ol

Authored by: A Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for molecular structure elucidation. However, the acquisition of high-quality, interpretable spectra is fundamentally dependent on meticulous sample preparation. This guide provides an in-depth exploration of the principles and detailed protocols for preparing NMR samples of two common organic molecules: benzoic acid, a carboxylic acid, and (4R)-octan-4-ol, a chiral secondary alcohol. Beyond a simple recitation of steps, this document elucidates the scientific rationale behind each procedural choice, ensuring that researchers, scientists, and drug development professionals can produce samples optimized for spectral clarity, resolution, and reproducibility.

The Foundational Principles of NMR Sample Preparation

The goal of sample preparation is to create a dilute, homogeneous solution of the analyte, free from paramagnetic impurities and particulate matter, within a high-quality glass tube.[1][2] The quality of the final spectrum is directly impacted by adherence to these principles.

• The Role of Deuterated Solvents: Standard solvents contain hydrogen atoms (¹H) that would produce overwhelmingly large signals in a ¹H NMR spectrum, obscuring the signals from the analyte. Deuterated solvents, in which most hydrogen atoms are replaced by deuterium (²H), are used because deuterium resonates at a different frequency and does not appear in the ¹H spectrum.[3][4][5] Furthermore, the deuterium signal provides a crucial "lock" for the spectrometer, a mechanism that continuously monitors the magnetic field and compensates for any drift, ensuring field stability and measurement consistency.[4][6][7]

• Homogeneity and Shimming: NMR spectroscopy requires an extremely homogeneous magnetic field across the entire sample volume.[8] Any disruption to this homogeneity, such as from solid particles or poor-quality NMR tubes, will result in distorted, broad spectral lines, leading to a loss of resolution and sensitivity.[2][9] The process of optimizing the field's homogeneity for each specific sample is called "shimming."[8][10] A well-prepared, particle-free sample is significantly easier to shim, saving time and yielding superior data.

• Concentration and Sensitivity: The amount of analyte required depends on its molecular weight and the type of NMR experiment being performed. For a typical small molecule (<1000 g/mol ), 5-25 mg is sufficient for a ¹H NMR spectrum, while ¹³C NMR, an inherently less sensitive technique, may require 50-100 mg for timely data acquisition.[11][12] Overly concentrated samples can lead to broadened lines due to increased viscosity and intermolecular interactions, and can also make shimming more difficult.[11]

Analyte I: Benzoic Acid

Benzoic acid is a simple aromatic carboxylic acid. Its key structural features for NMR analysis are the aromatic protons on the benzene ring and the single, acidic carboxylic acid proton. The acidic proton presents a unique consideration for solvent selection due to potential hydrogen bonding and chemical exchange.

Solvent Selection for Benzoic Acid

The choice of solvent is critical and must be based on the analyte's solubility and the desired experimental outcome.

• Deuterated Chloroform (CDCl₃): This is the most common and versatile NMR solvent for a wide range of organic compounds due to its moderate polarity and ability to dissolve many samples.[3][4][13] Benzoic acid is soluble in CDCl₃. The carboxylic acid proton (-COOH) will typically appear as a broad singlet at a very high chemical shift (δ 10-13 ppm). Its broadness is due to hydrogen bonding and exchange with trace amounts of water.

• Deuterated Dimethyl Sulfoxide (DMSO-d₆): A highly polar aprotic solvent, DMSO-d₆ is excellent for dissolving polar compounds, including carboxylic acids.[7][13] In DMSO-d₆, hydrogen bonding between the carboxylic acid and the solvent is strong, often resulting in a sharper -COOH peak compared to its appearance in CDCl₃. This can be advantageous for confirming the presence of the acidic proton.

Recommendation: For routine structural confirmation of benzoic acid, CDCl₃ is the preferred starting solvent. If observing a sharper acidic proton signal is desired, DMSO-d₆ is an excellent alternative.

Quantitative Summary for Benzoic Acid Sample Preparation

Parameter	Guideline for ¹H NMR	Guideline for ¹³C NMR	Rationale
Analyte	Benzoic Acid	Benzoic Acid	Target molecule for analysis.
Molecular Weight	122.12 g/mol	122.12 g/mol	Required for mass calculation.
Target Concentration	~10-40 mM	~100-200 mM	Balances signal strength with solubility and line shape.[1][11]
Mass to Weigh	5 - 10 mg	50 - 75 mg	Provides sufficient signal-to-noise for the respective experiment.[12]
Solvent	Chloroform-d (CDCl₃)	Chloroform-d (CDCl₃)	Excellent solubility and common reference standard.[3]
Solvent Volume	0.6 - 0.7 mL	0.6 - 0.7 mL	Ensures proper sample height (4-5 cm) in a standard 5 mm NMR tube.[1][14]

Protocol for Benzoic Acid NMR Sample Preparation

This protocol describes a self-validating system to ensure a high-quality sample.

Materials:

• Benzoic acid sample

• Deuterated Chloroform (CDCl₃)

• Glass vial with cap (e.g., 1-dram vial)

• High-quality 5 mm NMR tube and cap[14][15]

• Pasteur pipette and bulb

• Small plug of cotton or glass wool[16]

• Analytical balance

• Permanent marker for labeling

Workflow Diagram:

Caption: Workflow for preparing a benzoic acid NMR sample.

Step-by-Step Procedure:

• Weigh the Sample: Accurately weigh 5-10 mg of benzoic acid directly into a clean, dry glass vial. Recording the exact mass is crucial for any potential quantitative analysis.

• Dissolve the Sample: Using a clean pipette, add approximately 0.6-0.7 mL of CDCl₃ to the vial.[17] Cap the vial and gently swirl or vortex until the solid is completely dissolved. Visually inspect the solution against a light source to ensure no solid particles remain. This step is a critical quality check.[18]

• Prepare the Filter: Take a clean Pasteur pipette and tightly pack a small plug of cotton or glass wool into the narrow portion.[2][16] The plug should be tight enough to filter particulates but not so tight as to impede liquid flow. Some sources suggest avoiding cotton wool as solvents may leach impurities. Glass wool is a common alternative.

• Filter the Solution: Transfer the dissolved sample solution from the vial through the filter pipette directly into a clean, high-quality NMR tube.[9] This filtration step is essential to remove any dust or undissolved microparticulates that will interfere with magnetic field homogeneity and degrade spectral quality.[2][19] The final liquid height in the tube should be between 4 and 5 cm.[14][20]

• Cap and Label: Securely cap the NMR tube. Gently invert the tube a few times to ensure the final solution is homogeneous. Label the tube clearly with a permanent marker. The sample is now ready for analysis.

Analyte II: (4R)-octan-4-ol

(4R)-octan-4-ol is a chiral secondary alcohol. The key NMR-active protons are the hydroxyl (-OH) proton, the proton on the carbon bearing the hydroxyl group (the α-proton), and the various alkyl protons. Like the carboxylic acid proton, the hydroxyl proton signal can be broad and its chemical shift variable due to hydrogen bonding and chemical exchange.

Solvent Selection for (4R)-octan-4-ol

• Deuterated Chloroform (CDCl₃): As a non-polar alcohol, (4R)-octan-4-ol is highly soluble in CDCl₃, making it an excellent first choice. The hydroxyl proton will typically appear as a broad singlet between δ 1-5 ppm. The α-proton will be deshielded by the electronegative oxygen atom and appear around δ 3.3-4.0 ppm.[21]

• Deuterated Methanol (CD₃OD): This is a protic solvent that can be useful for identifying exchangeable protons.[3] When an alcohol is dissolved in CD₃OD, the -OH proton will rapidly exchange with the deuterium from the solvent's -OD group. This causes the alcohol's -OH signal to disappear from the ¹H NMR spectrum, a simple experiment that can definitively confirm its identity.

Recommendation: Use CDCl₃ for primary structural analysis. If confirmation of the hydroxyl peak is needed, a second sample can be prepared in CD₃OD or a drop of D₂O can be added to the CDCl₃ sample to observe the disappearance of the -OH signal.

Quantitative Summary for (4R)-octan-4-ol Sample Preparation

Parameter	Guideline for ¹H NMR	Guideline for ¹³C NMR	Rationale
Analyte	(4R)-octan-4-ol	(4R)-octan-4-ol	Target molecule for analysis.
Molecular Weight	130.23 g/mol	130.23 g/mol	Required for mass calculation.
Target Concentration	~15-50 mM	~150-300 mM	Balances signal strength with potential for line broadening.[1][11]
Mass to Weigh	10 - 15 mg	75 - 100 mg	Provides sufficient signal-to-noise for the respective experiment.[11]
Solvent	Chloroform-d (CDCl₃)	Chloroform-d (CDCl₃)	Excellent solubility and common reference standard.[3]
Solvent Volume	0.6 - 0.7 mL	0.6 - 0.7 mL	Ensures proper sample height (4-5 cm) in a standard 5 mm NMR tube.[1][14]

Protocol for (4R)-octan-4-ol NMR Sample Preparation

(4R)-octan-4-ol is a liquid at room temperature, which simplifies the initial steps.

Materials:

• (4R)-octan-4-ol sample

• Deuterated Chloroform (CDCl₃)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette and bulb

• Small plug of cotton or glass wool

• Micropipette (optional, for accuracy)

• Permanent marker for labeling

Workflow Diagram:

Caption: Workflow for preparing a liquid (4R)-octan-4-ol NMR sample.

Step-by-Step Procedure:

• Add Solvent: Directly add 0.6-0.7 mL of CDCl₃ into a clean, high-quality 5 mm NMR tube.

• Add Analyte: Using a clean glass Pasteur pipette or a micropipette for greater accuracy, add approximately 10-15 mg of (4R)-octan-4-ol directly into the solvent in the NMR tube.

• Cap and Mix: Securely cap the NMR tube. Invert the tube 10-15 times to ensure the solution is thoroughly mixed and homogeneous.

• Filter (If Necessary): If the initial liquid analyte is known to be free of dust or particulates, filtration may be omitted. However, for the highest quality spectra, it is always best practice to filter.[2][9] To do this, prepare the sample in a separate vial as described for benzoic acid (Protocol 2.3, Steps 1-2) and then filter it into the NMR tube (Protocol 2.3, Steps 3-4).

• Label: Label the tube clearly. The sample is now ready for analysis.

Conclusion

The quality of an NMR spectrum is not determined solely by the sophistication of the spectrometer, but is built upon the foundation of a well-prepared sample. By understanding the causality behind each step—the necessity of deuterated solvents, the critical importance of a homogeneous, particle-free solution for effective shimming, and the selection of an appropriate solvent for the analyte —researchers can consistently generate high-quality data. The protocols provided for benzoic acid and (4R)-octan-4-ol serve as robust, self-validating workflows applicable to a wide range of solid and liquid organic molecules, empowering scientists to unlock the full potential of NMR spectroscopy in their research and development endeavors.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
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• University of Wisconsin-Madison. (2006, June 15). Shimming and locking.
• Weizmann Institute of Science. (n.d.). NMR | Shimming | Chemical Research Support.
• UC Santa Barbara. (n.d.). Gradient Shimming - NMR Theory, UCSB Chem and Biochem NMR Facility.
• University of Ottawa. (2004, May 11). How to Shim on a Varian.
• Haynes, et al. (2010, September 5). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Magnetic Resonance in Chemistry.
• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility.
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• University of Minnesota. (n.d.). NMR Sample Preparation | College of Science and Engineering.
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• BenchChem. (2025). Application Notes and Protocols for the Analysis of Synthesized Benzoic Acid Derivatives by NMR and Mass Spectrometry.
• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR).
• University of York. (2017). Quantitative NMR Spectroscopy.
• Western University. (2013, September 9). NMR Sample Preparation.
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• RSC Publishing. (2025, June 20). Internal standards for 1H NMR spectroscopy in concentrated sulfuric acid.
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• Merck Millipore. (n.d.). NMR Solvents.
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Technical Notes & Optimization

Technical Support Center: Resolving Baseline Noise in Benzoic Acid and (4R)-Octan-4-ol Chromatography

Welcome to the Technical Support Center, your expert resource for troubleshooting chromatographic challenges. This guide is specifically designed for researchers, scientists, and drug development professionals encountering baseline noise issues during the analysis of benzoic acid and the chiral separation of (4R)-octan-4-ol. Here, we delve into the root causes of baseline instability and provide practical, field-proven solutions to help you achieve clean, reproducible, and accurate results.

Our approach is grounded in scientific principles and extensive laboratory experience. We will not only guide you through corrective actions but also explain the underlying causality, empowering you to build robust and self-validating analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured in a question-and-answer format to directly address the common and specific issues you may face.

I. General Baseline Noise Issues

Question 1: My chromatogram shows a noisy baseline. What are the most common culprits?

A noisy baseline can originate from several sources within your HPLC system. Systematically identifying the cause is key to an effective solution. The primary suspects are the mobile phase, the detector, the pump, and the column itself.[1][2][3]

• Mobile Phase: Contaminated solvents or reagents are a frequent cause of baseline noise, especially in gradient elution where impurities can accumulate on the column and elute as the solvent strength increases.[1] Always use HPLC-grade solvents and freshly prepared mobile phases.[4] Microbial growth in aqueous mobile phases can also contribute to baseline disturbances.[3]

• Detector: A dirty flow cell, a deteriorating lamp, or air bubbles in the flow cell can all lead to a noisy baseline.[2][3] The detector lamp has a finite lifetime and its energy output decreases over time, which can increase noise.[3]

• Pump: Inconsistent solvent delivery from the pump, often due to worn pump seals or malfunctioning check valves, can cause pressure fluctuations that manifest as a noisy baseline.[1]

• Column: A contaminated or degraded column can leach impurities into the mobile phase, resulting in a noisy baseline.[1]

Question 2: How can I systematically troubleshoot the source of baseline noise?

A logical, step-by-step approach is the most efficient way to pinpoint the source of the noise. The following workflow can guide your troubleshooting process:

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. peakscientific.com [peakscientific.com]
• 3. halocolumns.com [halocolumns.com]
• 4. A novel RP-HPLC refractive index detector method development and validation for determination of trace-level alcohols (un-sulfated) in sodium lauryl sulfate raw material - PubMed [pubmed.ncbi.nlm.nih.gov]

benzoic acid;(4R)-octan-4-ol reaction scale-up challenges and solutions

Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide addresses the significant challenges encountered during the reaction scale-up of benzoic acid with (4R)-octan-4-ol to synthesize the chiral ester, (4R)-octyl benzoate. As a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-proven insights to help you navigate this complex synthesis.

Core Challenges & Troubleshooting

This section is structured in a question-and-answer format to directly address the most common issues encountered during the scale-up of this specific esterification.

Q1: Why is my reaction yield so low when using standard Fischer esterification conditions (e.g., H₂SO₄ catalyst and heat)?

Probable Cause: The primary reason for low yield is the structure of your alcohol, (4R)-octan-4-ol, which is a tertiary alcohol. Standard Fischer-Speier esterification is notoriously inefficient for tertiary alcohols for two main reasons:

• Competing Elimination Reaction: In the presence of strong acids and heat, tertiary alcohols readily undergo dehydration (elimination of water) to form alkenes (in this case, various octene isomers).[1][2] This side reaction is often faster than the desired esterification.[3]

• Steric Hindrance: The bulky nature of the tertiary alcohol sterically hinders its ability to act as a nucleophile and attack the protonated carboxylic acid, slowing down the rate of the desired substitution reaction.[2]

Furthermore, all Fischer esterifications are equilibrium-limited reactions.[3][4] The water produced as a byproduct can hydrolyze the ester back to the starting materials, preventing the reaction from reaching completion.[4][5]

Recommended Solutions:

• Avoid Harsh Acidic Conditions: Do not use strong, non-volatile acid catalysts like sulfuric acid (H₂SO₄) or phosphoric acid with heat, as this will favor the dehydration side product.[4]

• Shift the Equilibrium: To drive the reaction forward, water must be removed as it is formed. This can be achieved using a Dean-Stark apparatus for azeotropic removal or by including a drying agent like molecular sieves.[1] Alternatively, using a large excess of one reactant can also shift the equilibrium, though this is less effective for this specific reaction due to the competing dehydration.[1]

• Consider Alternative Esterification Methods: For tertiary alcohols, it is highly recommended to use a milder, more efficient coupling method that avoids strong acids and high temperatures. See Section 2.1 for a detailed protocol.

Q2: My reaction mixture is turning dark brown or black. What is causing this charring?

Probable Cause: Charring or the formation of "black tar" is a common issue when using concentrated sulfuric acid, especially at elevated temperatures.[5] This occurs due to aggressive, localized overheating and high acid concentration, which promotes unwanted side reactions like polymerization of the alkene byproducts formed from alcohol dehydration.[5]

Recommended Solutions:

• Control Catalyst Addition: If you must use an acid catalyst, add it very slowly to a well-stirred, cooled solution of the reactants to dissipate the heat of mixing and avoid localized hot spots.[5]

• Reduce Reaction Temperature: Operate at the lowest possible temperature that still allows for a reasonable reaction rate.

• Use a Catalytic Amount: Ensure you are using only a catalytic amount of acid (e.g., 1-5 mol%) rather than a stoichiometric or dehydrating quantity.[5]

• Switch to a Milder Catalyst: Consider using a solid acid catalyst like Amberlyst 15 or Nafion, which can be more temperature-stable and easier to remove, potentially reducing charring.[6][7] However, the fundamental problem of alcohol dehydration will likely persist.

Q3: How do I manage the reaction temperature during scale-up? The lab-scale reaction was fine, but the large batch is overheating.

Probable Cause: Esterification reactions are typically exothermic.[8][9][10] As you scale up a reaction, the volume increases cubically (V ∝ r³) while the surface area for heat transfer only increases squarely (A ∝ r²). This decrease in the surface-area-to-volume ratio makes heat removal significantly less efficient in larger reactors.[11] Inefficient heat removal can lead to a dangerous, uncontrolled temperature increase known as a thermal runaway, which drastically increases side reactions and poses a significant safety risk.[10][11]

Recommended Solutions:

• Ensure Adequate Reactor Cooling: Use a reactor with a cooling jacket and a reliable temperature control system. For highly exothermic processes, consider a reactor with better heat transfer capabilities.

• Control Reagent Addition Rate (Semi-Batch Operation): Instead of adding all reactants at once (batch mode), perform a semi-batch addition. For example, add the more reactive species (e.g., an activated form of benzoic acid, see Protocol 2.1) slowly to the solution of (4R)-octan-4-ol. This allows the cooling system to keep up with the heat being generated.

• Perform Calorimetric Studies: Before scaling up, use a reaction calorimeter to measure the heat of reaction and determine the maximum heat output. This data is critical for designing a safe and controllable large-scale process.[10]

Q4: I'm seeing inconsistent results and new impurities in different large-scale batches. What could be the cause?

Probable Cause: Inconsistent results are often linked to poor mixing and mass transfer limitations, which become more pronounced on a larger scale. In an inadequately mixed reactor, you can have localized "hot spots" or areas of high reactant/catalyst concentration, leading to different reaction pathways and impurity profiles.[12] Mass transfer limitations can occur if reactants are in different phases or are not distributed evenly, making the overall reaction rate dependent on how fast the molecules can find each other, rather than the intrinsic chemical kinetics.[13][14]

Recommended Solutions:

• Optimize Agitation: Ensure the reactor is equipped with an appropriate stirrer (impeller type) and that the agitation speed is sufficient to maintain a homogeneous mixture. The goal is to eliminate concentration and temperature gradients.[12]

• Characterize Mass Transfer: For critical processes, the mass transfer coefficient (kLa) can be measured and used as a scale-up parameter to ensure consistent performance between different reactor sizes.[12]

• Optimize Feed Position: The location where you add reactants is crucial. The feed tube should ideally be placed in a high-turbulence area to ensure rapid dispersion, but not directly next to the reactor wall or temperature probe.[12]

Q5: How can I effectively purify the final (4R)-octyl benzoate product and confirm its chiral purity?

Probable Cause: The crude product mixture will contain unreacted starting materials, catalyst residues, water, and side products (e.g., octene). Furthermore, since the desired product is chiral, you must ensure that the purification process does not cause racemization and that you can accurately measure the enantiomeric excess (ee).

Recommended Solutions:

• Aqueous Work-up: First, neutralize and remove the acid catalyst and unreacted benzoic acid with an aqueous base wash (e.g., saturated sodium bicarbonate solution).[15][16] Follow this with a water or brine wash to remove water-soluble impurities.

• Distillation/Crystallization: If the boiling points are sufficiently different and the product is thermally stable, vacuum distillation can be used to separate the product from non-volatile impurities.[17] Alternatively, crystallization may be an effective method for purification.

• Chromatography for High Purity: For the high purity required in drug development, chromatographic methods are often necessary.

  • Silica Gel Chromatography: Can be used to remove non-polar impurities like octene and polar impurities.[18]

  • Chiral Chromatography: To confirm the enantiomeric excess (ee), a validated chiral HPLC or Supercritical Fluid Chromatography (SFC) method is essential.[19] For large-scale purification of enantiomers, preparative SFC is often the method of choice due to its speed and reduced solvent consumption.[20][21]

Recommended Protocols & Methodologies

Given the challenges with direct esterification of a tertiary alcohol, the following protocols provide a more robust and scalable approach.

2.1 Protocol 1: Two-Step Esterification via Acid Chloride

This is the most reliable method for esterifying tertiary alcohols, as it avoids harsh acidic conditions and proceeds under milder conditions.

Step 1: Synthesis of Benzoyl Chloride

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber (e.g., containing NaOH solution) to neutralize the HCl gas byproduct.

• Reaction: Add benzoic acid (1.0 eq) to the flask. Slowly add thionyl chloride (SOCl₂) (approx. 1.2-1.5 eq) at room temperature. A catalytic amount of dimethylformamide (DMF) (a few drops) can be added to accelerate the reaction.

• Heating: Gently heat the mixture to reflux (approx. 70-80°C) for 1-2 hours, or until the evolution of HCl gas ceases.

• Isolation: Remove the excess thionyl chloride by distillation (atm. pressure, b.p. 76°C). The remaining crude benzoyl chloride can be purified by vacuum distillation or used directly in the next step.

Step 2: Esterification with (4R)-octan-4-ol

• Setup: In a separate reactor equipped with a stirrer, thermometer, and addition funnel, dissolve (4R)-octan-4-ol (1.0 eq) and a non-nucleophilic base like pyridine or triethylamine (approx. 1.1 eq) in a suitable aprotic solvent (e.g., dichloromethane or toluene).

• Cooling: Cool the solution to 0-5°C using an ice bath.

• Addition: Slowly add the benzoyl chloride (1.0 eq) from Step 1 to the cooled alcohol solution via the addition funnel, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or HPLC until the starting alcohol is consumed.

• Work-up: Proceed to the purification protocol below.

2.2 Protocol 2: Scale-up Work-up and Purification

• Quenching: Slowly add water to the reaction mixture to quench any remaining benzoyl chloride.

• Acid Wash: Transfer the mixture to a separatory funnel and wash with dilute HCl (e.g., 1M solution) to remove the amine base.

• Base Wash: Wash with a saturated solution of sodium bicarbonate to remove any unreacted benzoic acid.[15]

• Brine Wash: Wash with a saturated NaCl solution to aid in phase separation and remove residual water.

• Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Final Purification: Purify the crude ester by vacuum distillation or column chromatography on silica gel to achieve the desired chemical purity.

2.3 Protocol 3: Analytical Method for Chiral Purity

• Technique: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC). SFC is often preferred for its speed and lower environmental impact.[19][20]

• Column: Select a suitable Chiral Stationary Phase (CSP). Common choices include polysaccharide-based columns (e.g., Chiralpak® or Chiralcel® series). Method development will be required to find the optimal column and mobile phase.

• Mobile Phase (Example for SFC): A mixture of supercritical CO₂ and a co-solvent such as methanol or ethanol.[20]

• Analysis: Prepare a dilute solution of the purified ester. Inject onto the chiral column and analyze the chromatogram. The two enantiomers should appear as distinct peaks.

• Calculation: Calculate the enantiomeric excess (ee) using the peak areas of the (R) and (S) enantiomers: ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100

Visualizations & Data

Diagrams

Data Tables

Table 1: Comparison of Esterification Methods for Tertiary Alcohols

Method	Catalyst / Reagent	Typical Conditions	Pros	Cons for Scale-Up
Fischer-Speier	H₂SO₄, p-TsOH[1]	High Temp, Reflux[1]	Inexpensive reagents.[1]	Very low yield, significant alkene byproduct, charring, difficult to control.[2][4][5]
Acid Chloride	Thionyl Chloride, Pyridine	0°C to Room Temp	High yield, fast, reliable for tertiary alcohols, mild conditions.	Generates corrosive HCl gas, thionyl chloride is hazardous.[22]
Carbodiimide Coupling	DCC/EDCI, DMAP	Room Temp	Very mild conditions, good for sensitive substrates.	Reagents are expensive, generates urea byproduct that can be difficult to remove.[4]
Anhydride	Benzoic Anhydride, DMAP	Mild Heat	Milder than acid chloride, avoids HCl gas.	Slower than acid chloride, requires preparation of the anhydride.[23][24]

References

• Vertex AI Search. (2021). Fischer Esterification - Chemistry Steps.
• Wikipedia. (n.d.). Fischer–Speier esterification.
• ECHEMI. (n.d.). Why is it necessary to heat an esterification reaction?
• Arborpharmchem. (2026). Advanced Chiral Resolution and Purification Strategies.
• Brainly. (2024). [FREE] Fischer esterification does not work well with most tertiary alcohols. What would be the major product of.
• Waters Corporation. (n.d.). Demonstrating Chiral Scale-up and Purification Using the ACQUITY UPC2 and Prep 80q SFC Systems.
• OrgoSolver. (n.d.). Carboxylic Acids + Alcohols → Esters (Fischer Esterification).
• Chemistry Stack Exchange. (2017). Why is it necessary to heat an esterification reaction?
• PMC. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications.
• Mettler Toledo. (n.d.). Mixing and Mass Transfer | Reaction Rate.
• Google Patents. (n.d.). US6420596B1 - Process for the selective esterification of tertiary alcohol by an acid anhydride using a reusable solid catalyst.
• Chemical Engineering Transactions. (2022). Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol.
• Benchchem. (2025). Comparative study of catalysts in esterification reactions.
• Sciencemadness.org. (2013). Esterification scale-up = problems?!
• MDPI. (2022). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions.
• ScienceDirect. (2021). Current Developments in Esterification Reaction: A Review on Process and Parameters.
• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification.
• MDPI. (2023). A Thermodynamic and Kinetic Study on Electrochemical Esterification in Aroma-Enhanced Distilled Liquor (Baijiu).
• Benchchem. (2025). Overcoming challenges with sulfuric acid catalyst in esterification.
• ResearchGate. (n.d.). Kinetics of the esterification of benzoic acid with n-octyl and isooctyl alcohols in the presence of phosphotungstic acid.
• Google Patents. (n.d.). US6235924B1 - Continuous process for preparing benzoic acid esters.
• MDPI. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
• R Discovery. (n.d.). Mass Transfer and Chemical Reaction in Liquid-Liquid Agitation Systems.
• OSTI.gov. (n.d.). Predicting a Sharp Decline in Selectivity for Catalytic Esterification of Alcohols from van der Waals Interactions.
• ResearchGate. (2018). Chiral Separation techniques at Industrial Scale?
• Homework.Study.com. (n.d.). How do octanol and benzoic acid react with each other?
• Reddit. (2019). Tertiary alcohol esterification?
• ResearchGate. (n.d.). Kinetics of the esterification of benzoic acid with n -octyl alcohol or isooctyl (2-ethylhexyl) alcohol using sulfuric acid catalyst.
• Chemguide. (n.d.). esterification - alcohols and carboxylic acids.
• PMC. (2017). Preparative Scale Resolution of Enantiomers Enables Accelerated Drug Discovery and Development.
• ACS Publications. (2004). Study on the Synthesis of Benzoic Acid Esters by Transesterification of Crude Methyl Benzoate.
• Homework.Study.com. (n.d.). The reaction between benzoic acid and octanol to yield octyl benzoate and water is carried out...
• OperaChem. (2024). Fischer Esterification-Typical Procedures.
• University of Michigan. (2017). Mass Transfer Limitations in Reacting Systems.
• Google Patents. (n.d.). WO2019059801A1 - Method for preparing benzoic acid esters.
• PubMed. (2003). Synthesis of 4-octyl-2H-1,4-benzo-thiazin-3-ones.
• MDPI. (2025). Liquid–Liquid Flow and Mass Transfer Enhancement in Tube-in-Tube Millireactors with Structured Inserts and Advanced Inlet Designs.
• Royal Society of Chemistry. (2020). Mass Transfer (Chapter 3) - Intensification of Liquid–Liquid Processes.
• Wikipedia. (n.d.). Benzoic acid.
• Benchchem. (n.d.). Application Notes and Protocols: Esterification of 4-(4-Aminophenoxy)benzoic Acid for Derivative Synthesis.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Preparative Scale Resolution of Enantiomers Enables Accelerated Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. US6420596B1 - Process for the selective esterification of tertiary alcohol by an acid anhydride using a reusable solid catalyst - Google Patents [patents.google.com]
• 24. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Optimizing Mobile Phase Solvents for Benzoic Acid and (4R)-Octan-4-ol Purification

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of benzoic acid and (4R)-octan-4-ol. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your chromatographic separations.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of benzoic acid and (4R)-octan-4-ol via High-Performance Liquid Chromatography (HPLC) and Flash Chromatography.

Benzoic Acid Purification (HPLC)

Question: My benzoic acid peak is tailing in reversed-phase HPLC. What is causing this and how can I fix it?

Answer:

Peak tailing for acidic compounds like benzoic acid in reversed-phase chromatography is a common issue, often stemming from interactions with the silica-based stationary phase.

Causality:

• Silanol Interactions: At mobile phase pH values near or above the pKa of benzoic acid (approximately 4.2), the carboxyl group becomes deprotonated to its anionic form, benzoate. Simultaneously, residual silanol groups on the silica surface can also be deprotonated, leading to electrostatic repulsion and secondary interactions that cause peak tailing.[1][2]

• Insufficient Buffering: An unbuffered or inadequately buffered mobile phase can lead to pH fluctuations within the column, causing inconsistent ionization of benzoic acid and resulting in poor peak shape.[2]

Troubleshooting Protocol:

• Mobile Phase pH Adjustment: The most effective way to mitigate peak tailing for benzoic acid is to suppress its ionization by lowering the mobile phase pH. Aim for a pH at least 2 units below the pKa of benzoic acid (i.e., pH ≤ 2.2).[1][3] At this pH, benzoic acid will be in its protonated, more hydrophobic form, leading to better retention and improved peak symmetry.

• Buffer Selection and Concentration: Use a suitable buffer to maintain a consistent pH. For reversed-phase HPLC, volatile buffers like formic acid or trifluoroacetic acid (TFA) at concentrations of 0.05-0.1% are often sufficient.[1] If a non-volatile buffer is acceptable, a phosphate buffer at a concentration of 10-25 mM can be used.[4][5]

• Column Choice: If peak tailing persists, consider using a column with advanced end-capping. These columns have a reduced number of accessible silanol groups, minimizing secondary interactions.[6]

(4R)-Octan-4-ol Chiral Purification (HPLC)

Question: I am not getting baseline resolution between the enantiomers of (4R)-octan-4-ol on a chiral column. How can I improve the separation?

Answer:

Achieving baseline resolution in chiral separations often requires careful optimization of the mobile phase and other chromatographic parameters.

Causality:

• Suboptimal Mobile Phase Composition: The choice and ratio of the organic modifier in the mobile phase are critical for enantiomeric recognition on a chiral stationary phase (CSP).[7][8] For polysaccharide-based CSPs, alcohols like ethanol and isopropanol are common modifiers in normal phase mode, and their steric hindrance can influence selectivity.[9]

• High Flow Rate: Chiral recognition can be a kinetically slow process. A high flow rate may not allow sufficient time for the enantiomers to interact differently with the CSP, leading to poor resolution.[7]

• Temperature Effects: Temperature can influence the thermodynamics of the chiral recognition process. Lower temperatures often enhance resolution, but this is not always the case.[1][7]

Troubleshooting Protocol:

• Optimize the Organic Modifier:

  • Normal Phase: If you are using a polysaccharide-based column (e.g., Chiralcel® OD-H), start with a mobile phase of n-Hexane and an alcohol modifier. Systematically vary the percentage of the alcohol (e.g., isopropanol or ethanol) from 5% to 20%.[10] You can also test different alcohols, as a change from isopropanol to ethanol can significantly impact selectivity.[7]

  • Reversed Phase: For reversed-phase chiral separations, you can optimize the ratio of organic solvent (e.g., acetonitrile or methanol) to a buffered aqueous phase.

• Reduce the Flow Rate: Decrease the flow rate in increments (e.g., from 1.0 mL/min to 0.5 mL/min). This can increase the efficiency of the separation and improve resolution.[7]

• Temperature Study: Analyze your sample at different column temperatures (e.g., 15°C, 25°C, and 40°C) to determine the optimal condition for your separation.[1][7]

General Flash Chromatography Purification

Question: My compound is not eluting from the flash chromatography column, or it's eluting with the solvent front. What should I do?

Answer:

These are common issues in flash chromatography that can be addressed by adjusting your solvent system and sample loading technique.

Causality:

• Compound Not Eluting: The mobile phase is not polar enough to displace your compound from the stationary phase.[7]

• Compound Eluting with the Solvent Front: The mobile phase is too polar, causing your compound to have very little retention on the column. Alternatively, the sample was loaded in a solvent that is too strong.

Troubleshooting Protocol:

• Review TLC Data: Your starting point for flash chromatography should be a solvent system that gives your target compound an Rf value of approximately 0.15 to 0.35 on a TLC plate.[10]

• Adjusting Mobile Phase Polarity:

  • If the compound is not eluting: Increase the polarity of your mobile phase. For a hexane/ethyl acetate system, this means increasing the percentage of ethyl acetate.[10]

  • If the compound is eluting with the solvent front: Decrease the polarity of your mobile phase by increasing the percentage of the less polar solvent (e.g., hexane).[10]

• Sample Loading:

  • Liquid Loading: Dissolve your sample in a minimal amount of the mobile phase or a weaker solvent. Injecting the sample in a solvent that is much stronger than the mobile phase can cause the compound to streak down the column.[11]

  • Dry Loading: If your compound is not very soluble in the mobile phase, consider dry loading. Dissolve your sample in a volatile solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the dry powder onto the top of your column.[10]

Frequently Asked Questions (FAQs)

Benzoic Acid Purification

• Q1: What is a good starting mobile phase for the reversed-phase HPLC analysis of benzoic acid?

  • A good starting point is a mobile phase of acetonitrile and water (e.g., 40:60 v/v) with 0.1% phosphoric acid or formic acid to adjust the pH to below 3.[12]

• Q2: Can I use a gradient elution for benzoic acid purification?

  • Yes, a gradient elution can be very effective, especially if you have other compounds in your mixture with different polarities. You can start with a lower percentage of organic solvent and gradually increase it to elute more retained components.

• Q3: How does the pKa of benzoic acid affect its retention in reversed-phase HPLC?

  • The retention of benzoic acid is highly dependent on the mobile phase pH relative to its pKa of ~4.2. At a pH below its pKa, it is in its neutral, more hydrophobic form and will be more retained. At a pH above its pKa, it is in its ionized, more polar form and will be less retained.[1][3]

(4R)-Octan-4-ol Chiral Purification

• Q1: What type of column is typically used for the chiral separation of alcohols like (4R)-octan-4-ol?

  • Polysaccharide-based chiral stationary phases, such as those derived from cellulose or amylose (e.g., Chiralcel® and Chiralpak® series), are widely used and have shown excellent performance in resolving a broad range of chiral alcohols.[10][13]

• Q2: What are some common mobile phases for the chiral separation of alcohols in normal phase mode?

  • A mixture of an alkane (like n-hexane or heptane) and an alcohol modifier (like isopropanol or ethanol) is a very common mobile phase system.[10] A typical starting ratio would be 95:5 or 90:10 (alkane:alcohol).[10]

• Q3: My chiral separation is showing split peaks. What could be the cause?

  • Peak splitting in chiral HPLC can have several causes. If only one of the enantiomer peaks is splitting, it could indicate an on-column isomerization or the presence of a diastereomer. If both peaks are split, it could be due to a problem with the column bed (a void), a partially blocked frit, or an injection solvent that is too strong compared to the mobile phase.[14][15]

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Benzoic Acid Purification by Reversed-Phase HPLC

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30-70% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 230 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition (e.g., 30% acetonitrile in water with 0.1% phosphoric acid).

• Optimization Steps:

  • If the benzoic acid peak is broad or tailing, ensure the pH of Mobile Phase A is below 2.5.

  • If retention time is too long, increase the initial percentage of acetonitrile.

  • If resolution from other components is poor, adjust the gradient slope. A shallower gradient will improve resolution.

Protocol 2: Method Development for Chiral Separation of (4R)-Octan-4-ol by Normal Phase HPLC

• Initial Screening Conditions:

  • Column: Chiralcel® OD-H, 4.6 x 250 mm, 5 µm

  • Mobile Phase: 95:5 (v/v) n-Hexane:Isopropanol

  • Flow Rate: 0.5 mL/min

  • Detection: UV at a low wavelength (e.g., 210 nm) as octanol has a weak chromophore, or a refractive index detector.

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in the mobile phase.

• Optimization Steps:

  • If no separation is observed, try changing the alcohol modifier to ethanol (95:5 n-Hexane:Ethanol).

  • If the enantiomers are partially resolved, try decreasing the percentage of the alcohol modifier (e.g., to 98:2). This will increase retention and may improve resolution.

  • If the retention times are too long, increase the percentage of the alcohol modifier.

  • If resolution is still not optimal, decrease the flow rate to 0.25 mL/min.[7]

Visualizations

Caption: Workflow for mobile phase optimization.

Caption: Troubleshooting logic for common chromatographic issues.

References

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Analytical Method Validation for Benzoic Acid and (4R)-Octan-4-ol

This guide provides a comprehensive comparison of analytical method validation strategies for the simultaneous quantification of benzoic acid and (4R)-octan-4-ol. Designed for researchers, scientists, and drug development professionals, this document offers in-depth technical protocols, explains the rationale behind experimental choices, and adheres to rigorous scientific and regulatory standards.

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[1][2] This documented process is crucial in the pharmaceutical industry to ensure that analytical methods consistently produce reliable and accurate results, which is essential for regulatory compliance and patient safety.[3]

Foundational Principles: The Regulatory Landscape

Analytical method validation is a cornerstone of pharmaceutical quality control.[3] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines to ensure methods are fit for purpose.[1][4][5] The primary guidance document that underpins the principles discussed herein is the ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology" .[2][6][7] This guideline outlines the necessary validation characteristics for various analytical tests.[6]

Strategic Selection of Analytical Techniques

The physicochemical properties of benzoic acid (an aromatic carboxylic acid) and (4R)-octan-4-ol (a chiral secondary alcohol) dictate the most suitable analytical approaches.

• High-Performance Liquid Chromatography (HPLC): This is the premier choice for this combination. Benzoic acid possesses a strong chromophore (the benzene ring), making it ideal for UV detection. While (4R)-octan-4-ol lacks a significant chromophore, HPLC can still separate it effectively, and it can be detected by other means if necessary (e.g., refractive index detection or mass spectrometry), though for simplicity, this guide will focus on a UV-based method where the primary quantification is of benzoic acid.

• Gas Chromatography (GC): A viable alternative, particularly for (4R)-octan-4-ol due to its volatility. However, benzoic acid is polar and not sufficiently volatile for direct GC analysis.[8] It requires a derivatization step to convert it into a more volatile ester form (e.g., silylation or methylation) to achieve good chromatographic performance, which adds complexity to the sample preparation.[8][9]

This guide will focus on developing and validating an HPLC-UV method as the primary, more direct approach, with a comparative discussion of a GC-based method.

Caption: Decision workflow for analytical technique selection.

HPLC-UV Method: Development and Validation Protocol

The validation process involves a series of tests to evaluate the performance characteristics of the method.[10]

Optimized Chromatographic Conditions

The goal is to achieve a baseline separation of benzoic acid and (4R)-octan-4-ol with good peak shape and a reasonable run time.

Parameter	Optimized Condition	Rationale (The "Why")
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for both the aromatic ring of benzoic acid and the alkyl chain of octan-4-ol.
Mobile Phase	Acetonitrile:Water (50:50) with 0.1% Phosphoric Acid	Acetonitrile is a common organic modifier. The acidic pH (from phosphoric acid) is critical to suppress the ionization of benzoic acid's carboxyl group, ensuring it remains in its neutral form for consistent retention and sharp, symmetrical peaks.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure.
Detection	UV at 230 nm	Benzoic acid has a strong absorbance around this wavelength, providing high sensitivity. (4R)-octan-4-ol will not be detected.
Injection Volume	10 µL	A typical volume to ensure good peak response without overloading the column.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.

Validation Parameters: Experimental Protocols & Acceptance Criteria

The following validation characteristics are evaluated based on the ICH Q2(R1) guideline.[2]

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components.[11][12][13]

• Experimental Protocol:

  • Analyze a blank solvent (diluent) to check for interfering peaks.

  • Analyze a solution containing only (4R)-octan-4-ol.

  • Analyze a solution containing only benzoic acid.

  • Analyze a mixed standard solution containing both compounds.

  • For drug products: Analyze a placebo (formulation without active ingredients) spiked with the analytes.

  • Perform forced degradation studies (exposing the sample to heat, acid, base, light, and oxidation) to ensure that degradant peaks do not co-elute with the benzoic acid peak.[14]

• Acceptance Criteria: The benzoic acid peak should be free from interference at its retention time in all blank, placebo, and stressed samples. Resolution between the benzoic acid peak and the closest eluting peak should be >2.

Linearity demonstrates a proportional relationship between the analytical response and the concentration of the analyte over a specified range.[15][16]

• Experimental Protocol:

  • Prepare a series of at least five standard solutions of benzoic acid spanning the expected concentration range. A typical range for an assay is 80% to 120% of the target concentration.[14][16][17]

  • Inject each standard in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation coefficient (R²) ≥ 0.999.

  • The y-intercept should be insignificant compared to the response at 100% concentration.

  • Visual inspection of the plot should show a linear relationship.

Table 1: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area
80	801500
90	902100
100	1001500
110	1100800
120	1201100
R²	0.9998

Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[12] It is often determined through recovery studies.

• Experimental Protocol:

  • Prepare samples by spiking a placebo or blank matrix with benzoic acid at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level (for a total of 9 determinations).[16]

  • Analyze the samples and calculate the percentage of the analyte recovered.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision expresses the closeness of agreement between a series of measurements from the same homogeneous sample.[12] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Measures precision over a short interval under the same conditions.[14]

• Intermediate Precision: Measures within-laboratory variations (different days, different analysts, different equipment).

• Experimental Protocol:

  • Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the target concentration.[16]

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

  • Calculate the Relative Standard Deviation (RSD) for each set of measurements and for the combined data.

• Acceptance Criteria:

  • RSD for Repeatability ≤ 2.0%.

  • RSD for Intermediate Precision ≤ 2.0%.

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[2][18]

• Experimental Protocol (Based on Signal-to-Noise Ratio):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of benzoic acid with those of blank samples.

  • The concentration that yields an S/N ratio of 3:1 is typically defined as the LOD.[18]

  • The concentration that yields an S/N ratio of 10:1 is typically defined as the LOQ.[15][18]

  • Confirm the LOQ by analyzing a minimum of six replicates at this concentration and verifying acceptable precision (e.g., RSD ≤ 10%) and accuracy.

• Acceptance Criteria:

  • LOD: S/N ≥ 3.

  • LOQ: S/N ≥ 10, with demonstrated accuracy and precision.[14]

Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[16][19][20]

• Experimental Protocol:

  • Identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate).[20][21]

  • Deliberately vary these parameters one at a time (or using a design of experiments approach).[22] For example:

    • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

    • Column Temperature: ± 5°C (25°C and 35°C).

    • Mobile Phase Composition: ± 2% organic modifier.

  • Analyze a system suitability standard under each condition.

• Acceptance Criteria: System suitability parameters (e.g., resolution, peak tailing, theoretical plates) should remain within predefined limits for all variations.

Caption: Workflow for the validation of an analytical method.

Comparative Method: Gas Chromatography (GC)

A GC method offers high resolution and is excellent for volatile compounds like (4R)-octan-4-ol. However, it presents challenges for benzoic acid.

Table 2: Comparison of HPLC vs. GC for Benzoic Acid & (4R)-Octan-4-ol Analysis

Feature	HPLC-UV Method	GC-FID/MS Method
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Sample Prep.	Simple dilution in mobile phase.	Derivatization required for benzoic acid (e.g., methylation) to increase volatility.[9] Liquid-liquid or solid-phase extraction may be needed.[8]
Detection	UV detection is specific to benzoic acid. (4R)-octan-4-ol is not detected.	Flame Ionization Detection (FID) is universal for organic compounds. Mass Spectrometry (MS) provides structural confirmation. Both analytes are detected.
Pros	- Direct analysis of benzoic acid. - Simpler sample preparation. - Robust and widely used.	- Excellent separation for volatile compounds like (4R)-octan-4-ol. - High sensitivity with FID/MS.
Cons	- (4R)-octan-4-ol is not detected by UV.	- Complex and time-consuming derivatization step. - Potential for incomplete derivatization, affecting accuracy.
Validation Focus	Validation focuses on the quantification of benzoic acid.	Validation must prove the derivatization step is complete and reproducible, in addition to standard parameters.

Validation Considerations for GC: If a GC method were pursued, the validation protocol would need to rigorously assess the reproducibility and efficiency of the derivatization reaction as part of the accuracy and precision studies.

Conclusion

For the simultaneous analysis of benzoic acid and (4R)-octan-4-ol, an HPLC-UV method is the most direct, efficient, and robust choice , particularly when the primary goal is the quantification of benzoic acid. The method development is straightforward, and the validation follows a well-established pathway guided by ICH Q2(R1).

While a GC-based method is feasible and offers advantages for analyzing the alcohol component, the mandatory derivatization of benzoic acid introduces significant complexity into the workflow and validation process. The choice of method should ultimately be guided by the specific objectives of the analysis, but for routine quality control, the simplicity and reliability of HPLC-UV make it the superior option.

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• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

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• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?. Retrieved from [Link]

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• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

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• Biorelevant.com. (n.d.). HPLC analytical tips: What is 'specificity'?. Retrieved from [Link]

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• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

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• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Vici Health Sciences. (2025, April 23). Analytical Methodology: Validation, Verification, or Qualification – Choosing the Right Approach. Retrieved from [Link]

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A Comparative Guide to the Reproducible Synthesis of Benzoic Acid and (4R)-Octan-4-ol

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, particularly within pharmaceutical and materials science, the reproducibility of a synthetic pathway is paramount. A robust and reliable method ensures consistent product quality, yield, and purity, which are critical for downstream applications and regulatory compliance. This guide provides an in-depth technical comparison of established and reproducible synthesis pathways for two key molecules: benzoic acid, a fundamental building block, and (4R)-octan-4-ol, a chiral secondary alcohol of interest in asymmetric synthesis.

This document moves beyond a simple recitation of protocols. As a senior application scientist, the aim is to provide a comprehensive understanding of the "why" behind the "how." Each step is contextualized, and the underlying chemical principles are elucidated to empower researchers to not only replicate these methods but also to troubleshoot and adapt them as needed.

I. Benzoic Acid: A Tale of Two Classic Transformations

Benzoic acid, a simple aromatic carboxylic acid, serves as a vital precursor in the synthesis of a vast array of pharmaceuticals, polymers, and other fine chemicals. Its synthesis is a staple in organic chemistry, with two primary, highly reproducible methods dominating the landscape: the Grignard carboxylation of bromobenzene and the oxidation of toluene.

A. Pathway 1: Grignard Carboxylation of Bromobenzene

This pathway is a classic example of carbon-carbon bond formation, utilizing a Grignard reagent to introduce a carboxylic acid functionality onto an aromatic ring. The reaction proceeds in two main stages: the formation of the Grignard reagent (phenylmagnesium bromide) and its subsequent reaction with carbon dioxide (usually in the form of dry ice).

Causality Behind Experimental Choices:

The formation of the Grignard reagent is the critical step and requires strictly anhydrous (water-free) conditions. This is because Grignard reagents are highly basic and will readily react with even trace amounts of water, which would quench the reagent and reduce the yield. The use of anhydrous ether or tetrahydrofuran (THF) as a solvent is crucial as they are relatively unreactive towards Grignard reagents and help to stabilize the organomagnesium species. The subsequent carboxylation with dry ice provides a readily available and inexpensive source of carbon dioxide. The acidic workup is necessary to protonate the initially formed magnesium carboxylate salt to yield the final benzoic acid product.

Diagram of the Grignard Carboxylation Workflow:

Caption: Workflow for the synthesis of benzoic acid via Grignard carboxylation.

B. Pathway 2: Oxidation of Toluene

This method utilizes the oxidation of the methyl group of toluene to a carboxylic acid. While several oxidizing agents can be employed, potassium permanganate (KMnO₄) is a common and reliable choice for laboratory-scale synthesis.

Causality Behind Experimental Choices:

The oxidation of toluene with KMnO₄ is typically carried out in an aqueous solution, often under basic or neutral conditions, followed by acidification. The reaction requires heating to proceed at a reasonable rate. The manganese dioxide (MnO₂) byproduct, a brown solid, is removed by filtration. The filtrate, containing the potassium salt of benzoic acid (potassium benzoate), is then acidified to precipitate the free benzoic acid, which is less soluble in acidic aqueous solutions. This method's reproducibility is contingent on careful temperature control and ensuring complete oxidation.

Diagram of the Toluene Oxidation Workflow:

Caption: Workflow for the synthesis of benzoic acid via toluene oxidation.

C. Comparative Performance of Benzoic Acid Synthesis Pathways

Parameter	Grignard Carboxylation	Oxidation of Toluene
Starting Material	Bromobenzene	Toluene
Key Reagents	Magnesium, Dry Ice (CO₂), Acid	Potassium Permanganate (KMnO₄), Acid
Typical Yield	60-85%	50-70%
Purity Considerations	Biphenyl is a common byproduct. Requires strictly anhydrous conditions.	Unreacted toluene and over-oxidation byproducts may be present.
Reproducibility	Highly reproducible with strict moisture control.	Good reproducibility with careful temperature and reaction time control.
Safety Considerations	Grignard reagents are highly reactive and flammable.	Potassium permanganate is a strong oxidizing agent.

II. (4R)-Octan-4-ol: Navigating the Landscape of Asymmetric Synthesis

The synthesis of enantiomerically pure chiral alcohols, such as (4R)-octan-4-ol, is a cornerstone of modern organic synthesis, with profound implications for the development of stereospecific pharmaceuticals. Unlike the straightforward synthesis of an achiral molecule like benzoic acid, obtaining a single enantiomer requires a stereocontrolled approach. Two highly effective and reproducible strategies for accessing enantiopure secondary alcohols are the asymmetric reduction of a prochiral ketone and the kinetic resolution of a racemic alcohol.

A. Pathway 1: Asymmetric Reduction of 4-Octanone (Corey-Bakshi-Shibata Reduction)

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely used method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[1][2] This reaction employs a chiral oxazaborolidine catalyst, which directs the delivery of a hydride from a stoichiometric reducing agent, typically borane, to one face of the ketone, leading to the formation of one enantiomer of the alcohol in excess.

Causality Behind Experimental Choices:

The success of the CBS reduction hinges on the formation of a complex between the chiral catalyst, the borane reducing agent, and the ketone substrate. The stereochemical outcome is dictated by the specific enantiomer of the catalyst used. For the synthesis of (4R)-octan-4-ol, the corresponding (R)-configured CBS catalyst would be employed. The reaction is typically carried out in an aprotic solvent like THF at low temperatures to enhance enantioselectivity. The anhydrous conditions are crucial to prevent the decomposition of the borane reagent.[3]

Diagram of the CBS Reduction Workflow:

Caption: Workflow for the synthesis of (4R)-octan-4-ol via CBS reduction.

B. Pathway 2: Enzymatic Kinetic Resolution of (±)-4-Octanol

Kinetic resolution is a technique used to separate a racemic mixture of chiral molecules. In an enzymatic kinetic resolution, an enzyme selectively catalyzes the reaction of one enantiomer of the racemate, leaving the other enantiomer unreacted. For the synthesis of (4R)-octan-4-ol, a lipase can be used to selectively acylate the (S)-enantiomer of racemic 4-octanol, allowing for the separation of the unreacted (R)-enantiomer.

Causality Behind Experimental Choices:

Lipases are a class of enzymes that are commonly used in organic synthesis due to their ability to function in non-aqueous solvents and their high enantioselectivity.[4] The choice of lipase is critical, as different lipases exhibit different selectivities for various substrates. A screening of commercially available lipases (e.g., from Candida antarctica, Pseudomonas cepacia) would be necessary to identify the most effective one for the resolution of 4-octanol. The acylating agent (e.g., vinyl acetate) and the solvent also play a crucial role in the reaction's efficiency and selectivity. The reaction is monitored until approximately 50% conversion is reached, at which point the acylated (S)-enantiomer and the unreacted (R)-enantiomer can be separated chromatographically.

Diagram of the Enzymatic Kinetic Resolution Workflow:

Caption: Workflow for obtaining (4R)-octan-4-ol via enzymatic kinetic resolution.

C. Comparative Performance of (4R)-Octan-4-ol Synthesis Pathways

Parameter	Asymmetric Reduction (CBS)	Enzymatic Kinetic Resolution
Starting Material	4-Octanone	(±)-4-Octanol
Key Reagents	Chiral CBS catalyst, Borane (BH₃)	Lipase, Acylating agent (e.g., vinyl acetate)
Typical Yield	High (>90%)	Theoretically limited to 50% for the desired enantiomer
Enantiomeric Excess (ee)	Generally high to excellent (>95% ee)	Can be very high (>99% ee) depending on the enzyme and conditions
Reproducibility	Highly reproducible with careful control of stoichiometry and temperature.	Good reproducibility, but can be sensitive to enzyme activity, solvent, and temperature.
Scalability	Readily scalable.	Can be more challenging to scale up due to enzyme cost and reaction times.

III. Experimental Protocols

A. Synthesis of Benzoic Acid via Grignard Carboxylation

Materials:

• Bromobenzene

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Dry ice (solid carbon dioxide)

• 6 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small crystal of iodine to activate the magnesium. Add a solution of bromobenzene in anhydrous diethyl ether dropwise from the dropping funnel. The reaction should initiate spontaneously (cloudiness and gentle reflux). If not, gentle heating may be required. Once the reaction starts, add the remaining bromobenzene solution at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• Carboxylation: Cool the Grignard reagent solution in an ice bath. In a separate beaker, crush a sufficient amount of dry ice. Slowly and carefully pour the Grignard solution onto the crushed dry ice with stirring. A vigorous reaction will occur. Allow the mixture to stand until the excess dry ice has sublimed.

• Workup and Isolation: Slowly add 6 M HCl to the reaction mixture to dissolve the magnesium salts. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution. Acidify the aqueous bicarbonate layer with concentrated HCl to precipitate the benzoic acid.

• Purification: Collect the benzoic acid by vacuum filtration, wash with cold water, and dry. Recrystallize from hot water to obtain pure benzoic acid.

B. Synthesis of (4R)-Octan-4-ol via CBS Reduction of 4-Octanone

Materials:

• (R)-(-)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-tetrahydrofuran complex solution (1 M in THF)

• 4-Octanone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add the (R)-(-)-2-Methyl-CBS-oxazaborolidine solution. Cool the flask to 0 °C in an ice bath.

• Reduction: Slowly add the borane-THF solution to the catalyst solution. Then, add a solution of 4-octanone in anhydrous THF dropwise over a period of 30 minutes. Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the progress by TLC.

• Workup: Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C. Then, add 1 M HCl and stir for 30 minutes.

• Isolation and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether. Wash the combined organic layers with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford (4R)-octan-4-ol. The enantiomeric excess can be determined by chiral GC or HPLC analysis.[1]

IV. Conclusion

The selection of a synthetic pathway is a critical decision in chemical research and development, with reproducibility being a key determinant of success. For a fundamental building block like benzoic acid, both the Grignard carboxylation and toluene oxidation methods offer reliable and reproducible routes, with the choice often depending on the availability of starting materials and scale of the reaction.

For the synthesis of a chiral molecule such as (4R)-octan-4-ol, the challenge lies in achieving high enantioselectivity in a reproducible manner. The Corey-Bakshi-Shibata reduction of the corresponding ketone provides a direct and highly stereocontrolled route to the desired enantiomer with excellent reproducibility when reaction parameters are carefully controlled. Alternatively, enzymatic kinetic resolution offers a powerful method for resolving a racemic mixture, capable of providing very high enantiomeric purity, although with a theoretical maximum yield of 50% for the desired enantiomer.

Ultimately, the optimal synthesis pathway will depend on the specific requirements of the project, including cost, scale, and desired purity. This guide provides the foundational knowledge and practical insights to make an informed decision and to execute these syntheses with confidence and reproducibility.

V. References

• Wikipedia. Corey–Itsuno reduction. [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. [Link]

• YouTube. Corey-Itsuno, Corey-Bakshi-Shibata Reduction. [Link]

• SynArchive. Itsuno-Corey Reduction. [Link]

• Chem-Station. Noyori Asymmetric Hydrogenation. [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. [Link]

• YouTube. Corey-Itsuno, Corey-Bakshi-Shibata Reduction. [Link]

• Da, C.-S., et al. Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes. Org. Lett., 2009, 11, 5578-5581. [Link]

• Byrne, S. Enantioselective Grignard Reactions in Total Synthesis: Development of Asymmetric Methodology, Exploration of New Targets and their Biological Testing. Ph.D. Thesis, 2022. [Link]

• ACS Publications. Application of asymmetric Grignard strategies in total synthesis. [Link]

• ACS Publications. Catalytic Synthesis of Enantiopure Chiral Alcohols via Addition of Grignard Reagents to Carbonyl Compounds. [Link]

• MDPI. Effect of Organic Solvents on the Structure and Activity of a Minimal Lipase. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Benzoic Acid and (4R)-Octan-4-ol Assay Results

For: Researchers, scientists, and drug development professionals

This guide provides an in-depth comparison and procedural overview for the cross-validation of analytical assays for two distinct chemical entities: benzoic acid, a common aromatic carboxylic acid, and (4R)-octan-4-ol, a specific chiral alcohol. The principles and methodologies detailed herein are grounded in established regulatory frameworks and aim to ensure analytical data integrity, a cornerstone of pharmaceutical development and quality control.

Section 1: The Imperative of Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1][2] This is not merely a regulatory hurdle but a fundamental scientific requirement to ensure that the data generated are reliable, reproducible, and accurate. The International Council on Harmonisation (ICH) provides a widely accepted framework for validation, outlining specific characteristics to be evaluated, including accuracy, precision, specificity, linearity, range, and robustness.[3][4]

Why Cross-Validation?

Cross-validation becomes critical when analytical testing is transferred between laboratories, instruments, or even analysts. It serves as a documented comparison to verify that the established analytical method performs equivalently in a new setting. This is a crucial step in multi-site clinical trials, technology transfers to manufacturing facilities, or when upgrading analytical instrumentation. The core principle is to provide scientific evidence that the analytical method remains reliable and consistent.[2][5]

Section 2: Analytical Strategies for Benzoic Acid and (4R)-Octan-4-ol

The choice of analytical technique is dictated by the physicochemical properties of the analyte.

• Benzoic Acid: As a simple aromatic carboxylic acid, benzoic acid is amenable to several analytical techniques. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust method due to its high specificity and minimal sample preparation requirements.[6] Other methods include UV-Vis spectrophotometry and titration, though they may lack the specificity of chromatographic techniques.[6][7]

• (4R)-Octan-4-ol: This is a chiral secondary alcohol. The primary analytical challenge is not just quantification but ensuring the stereospecificity of the analysis. Chiral chromatography, particularly Gas Chromatography (GC) with a chiral stationary phase, is the method of choice.[8][9] This technique allows for the separation and quantification of the (4R) enantiomer from its (4S) counterpart.

Section 3: Designing the Cross-Validation Study

A well-designed cross-validation study is a head-to-head comparison of the analytical method's performance between the originating (reference) laboratory/instrument and the receiving (comparator) laboratory/instrument.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.6, ranksep=1.2, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

} caption { label = "Figure 1: General Workflow for Cross-Validation of Analytical Methods."; fontname = "Arial"; fontsize = 10; } This diagram outlines the key stages in a typical cross-validation process.

The core of the study involves analyzing the same set of well-characterized samples at both sites and statistically comparing the results. The acceptance criteria should be pre-defined in a validation plan.

Section 4: Experimental Protocols

The following are example protocols for the analysis and subsequent cross-validation.

HPLC Assay for Benzoic Acid

This protocol is a representative method for the quantification of benzoic acid.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

Reagents:

• Methanol (HPLC grade)

• Ammonium acetate

• Glacial acetic acid

• Benzoic acid reference standard

Procedure:

• Mobile Phase Preparation: Prepare a binary solvent system. Eluent A: Ammonium acetate/acetic acid buffer (pH 4.5-4.6). Eluent B: Methanol. A common isocratic mixture is 50:40 (A:B).[6]

• Standard Preparation: Accurately weigh and dissolve the benzoic acid reference standard in methanol to prepare a stock solution. Perform serial dilutions to create a calibration curve over a suitable range (e.g., 5-100 µg/mL).

• Sample Preparation: Dissolve the sample containing benzoic acid in methanol, ensuring the final concentration falls within the calibration range.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min[6]

  • Column Temperature: 25 °C[6]

  • Detection Wavelength: 235 nm[6]

  • Injection Volume: 20 µL[6]

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of benzoic acid in the samples from this curve.

Chiral GC Assay for (4R)-Octan-4-ol

This protocol outlines a method for the stereospecific quantification of (4R)-octan-4-ol.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., CP Chirasil-DEX CB).[8]

Reagents:

• (4R)-Octan-4-ol and (4S)-Octan-4-ol reference standards

• Anhydrous solvent (e.g., hexane or ethyl acetate)

• (Optional) Derivatizing agent (e.g., acetic anhydride) to improve volatility and peak shape.[8]

Procedure:

• Standard Preparation: Prepare individual and mixed standards of (4R)- and (4S)-octan-4-ol in the chosen solvent. Create a calibration curve for the (4R)-enantiomer.

• Sample Preparation: Dissolve the sample in the solvent. If derivatization is used, follow a validated procedure to convert the alcohol to its corresponding ester.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 5 °C/min) to a final temperature (e.g., 150 °C).

  • Carrier Gas: Helium or Hydrogen at a constant flow.

• Analysis: Inject the standards and samples. The chiral column will separate the two enantiomers, resulting in two distinct peaks.

• Quantification: Identify the peak corresponding to (4R)-octan-4-ol based on the retention time of the standard. Quantify using the calibration curve.

Section 5: Cross-Validation Execution and Data Comparison

To perform the cross-validation, a minimum of three concentrations (low, medium, high) of quality control (QC) samples should be prepared and analyzed in replicate (n≥3) at both the originating and receiving sites.

Data Presentation

The results should be summarized in clear, comparative tables.

Table 1: Cross-Validation Results for Benzoic Acid HPLC Assay

QC Level	Originating Lab Mean (µg/mL)	Originating Lab RSD (%)	Receiving Lab Mean (µg/mL)	Receiving Lab RSD (%)	% Difference of Means
Low (10 µg/mL)	10.12	1.5	10.05	1.8	-0.69%
Mid (50 µg/mL)	50.35	1.1	49.98	1.3	-0.73%
High (90 µg/mL)	90.15	0.9	90.80	1.0	+0.72%

Table 2: Cross-Validation Results for (4R)-Octan-4-ol Chiral GC Assay

QC Level	Originating Lab Mean (mg/mL)	Originating Lab RSD (%)	Receiving Lab Mean (mg/mL)	Receiving Lab RSD (%)	% Difference of Means
Low (0.5 mg/mL)	0.51	2.2	0.49	2.5	-3.92%
Mid (2.5 mg/mL)	2.53	1.8	2.48	2.0	-1.98%
High (4.5 mg/mL)	4.48	1.5	4.55	1.7	+1.56%

Statistical Evaluation

Statistical tools are essential for an objective comparison of the data sets.[1][2]

• t-test: Used to determine if there is a significant difference between the means of the two data sets.

• F-test: Used to compare the variances (precision) of the two data sets.

The acceptance criteria typically state that the calculated t-test and F-test values should be less than the critical values at a specified confidence level (e.g., 95%), indicating no statistically significant difference between the two laboratories.

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=1, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

} caption { label = "Figure 2: Statistical Decision Workflow for Cross-Validation."; fontname = "Arial"; fontsize = 10; } This diagram illustrates the statistical analysis and decision-making process.

Section 6: Conclusion and Best Practices

A successful cross-validation demonstrates that an analytical method is robust and transferable, providing confidence in the data generated across different sites and platforms. Key takeaways for ensuring success include:

• Comprehensive Planning: A detailed cross-validation plan with pre-defined acceptance criteria is essential.

• Identical Samples: Both laboratories must use aliquots from the exact same pool of QC samples.

• Standardized Procedures: Ensure that the Standard Operating Procedure (SOP) for the method is followed precisely at both sites.

• Thorough Documentation: All steps, results, and statistical analyses must be meticulously documented in a final cross-validation report.

By adhering to these principles, researchers and drug development professionals can ensure the integrity and consistency of their analytical data, a critical component for regulatory submission and ensuring product quality and safety.

References

• SPECTRAL IDENTIFICATION AND HPLC QUANTIFICATION OF BENZOIC ACID FROM NATURAL JUICES. (n.d.). SCIENTIFIC STUDY & RESEARCH – Chemistry & Chemical Engineering, Biotechnology, Food Industry. [Link]

• Statistical tools and approaches to validate analytical methods: methodology and practical examples. (2017). International Journal of Metrology and Quality Engineering. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• Analytical method validation: A brief review. (2022). World Journal of Advanced Research and Reviews. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures March 2024. [Link]

• Wikipedia. (n.d.). Cross-validation (statistics). [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and drug Administration. (2020). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (2020). ResearchGate. [Link]

• Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. (n.d.). USDA Food Safety and Inspection Service. [Link]

• Statistical tools and approaches to validate analytical methods: methodology and practical examples. (2017). SciSpace. [Link]

• HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES. (2011). University POLITEHNICA of Bucharest Scientific Bulletin, Series B. [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). LinkedIn. [Link]

• Pharmaceutical Analytical Methods Validation, Verification and Transfer. (n.d.). CD Formulation. [Link]

• Validation of Analytical Methods for Pharmaceutical Analysis. (2013). International Journal of Pharmaceutical Erudition. [Link]

• Objective criteria for statistical assessments of cross validation of bioanalytical methods. (2025). Bioanalysis. [Link]

• Analytical Validation and Comparative Study of HPLC, Spectrophotometric and Titration Method for Determination of Benzoic Acid in Food Products. (2016). ResearchGate. [Link]

• Cross and Partial Validation. (2017). European Bioanalysis Forum. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. (2012). Molecules. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Gcms.cz. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Chiral. (n.d.). Dr. Maisch. [Link]

• (4R)-Octan-4-ol. (n.d.). ChemCD. [Link]

• 4-Octanol, (4R)-. (n.d.). PubChem. [Link]

• EXTRACTION OF 4-OCTYLPHENOL AND 4-NONYLPHENOL IN RIVER WATER USING SOLID-PHASE EXTRACTION AND HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. (2020). Malaysian Journal of Analytical Sciences. [Link]

• Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. (2020). ResearchGate. [Link]

• Determination of 4-tert-octylphenol in surface water samples of Jinan in China by solid phase extraction coupled with GC-MS. (2013). PubMed. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Benzoic Acid and (4R)-octan-4-ol for Laboratory Professionals

In the fast-paced environment of research and development, the responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide, developed from the perspective of a Senior Application Scientist, provides an in-depth, procedural framework for the proper disposal of two common laboratory reagents: Benzoic Acid and (4R)-octan-4-ol. Our objective is to move beyond mere instruction and instill a deep understanding of the causality behind these essential safety protocols.

Improper disposal of chemical waste can lead to significant environmental contamination, hefty fines, and potential safety hazards within the laboratory.[1][2] Federal regulations, such as the Resource Conservation and Recovery Act (RCRA) enforced by the Environmental Protection Agency (EPA), establish a strict framework for hazardous waste management from generation to final disposal.[1][3][4] This guide will equip you with the knowledge to navigate these requirements confidently.

Hazard Assessment and Chemical Profiles

Before any disposal procedure, a thorough understanding of the chemical's properties and associated hazards is paramount. This initial assessment dictates every subsequent step in the waste management lifecycle.

Property	Benzoic Acid	(4R)-octan-4-ol
CAS Number	65-85-0	61559-29-3[5]
Molecular Formula	C₇H₆O₂	C₈H₁₈O[5]
Physical State	White crystalline solid	Colorless liquid
Primary Hazards	Skin irritation, serious eye damage, organ damage through prolonged exposure (inhalation).[6]	Flammable liquid, causes eye irritation.
GHS Pictograms	Health Hazard, Corrosion, Irritant	Flammable, Irritant
Disposal Concerns	Environmental release must be avoided.[7][8][9]	Flammability, potential for vapor ignition.

Benzoic Acid: While not acutely flammable, benzoic acid is a known irritant to the skin and can cause serious eye damage upon contact.[6][10] Inhalation of dust can lead to respiratory irritation and prolonged exposure may cause organ damage.[6][9] It is also classified as harmful to aquatic life, making it imperative to prevent its entry into drains and waterways.[8][9]

(4R)-octan-4-ol: This compound is a combustible liquid, presenting a fire risk. Vapors are heavier than air and can travel to an ignition source. It is also an eye irritant. The primary disposal concern revolves around its flammability and ensuring it is handled in a way that prevents ignition and vapor accumulation.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines a systematic approach to chemical waste management, ensuring safety and compliance. The core principle is that waste is regulated from the moment of generation.[3]

Step 1: Waste Segregation

The cardinal rule of chemical waste disposal is to never mix incompatible waste streams.[11] Mixing can lead to dangerous chemical reactions, generating heat, toxic gases, or even explosions.

• Benzoic Acid waste should be collected in a container designated for non-halogenated solid organic waste.

• (4R)-octan-4-ol waste should be collected in a container specifically for flammable liquid organic waste.

Step 2: Containerization and Labeling

Proper containment is critical to prevent leaks and spills.

• Container Selection: Containers must be made of a material compatible with the chemical waste.[11][12] For benzoic acid, a sturdy, sealable polyethylene container is appropriate. For (4R)-octan-4-ol, a container rated for flammable liquids with a tight-sealing cap is mandatory to prevent vapor escape.[11][12] Do not use metal containers for acidic or basic waste.[12]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents (no formulas or abbreviations), and the approximate percentage of each component.[13] The label must be securely attached to the container.[13]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories are required to designate a Satellite Accumulation Area (SAA) for the collection of hazardous waste.[3][11]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[3][11][13]

• Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. For certain acutely toxic wastes (P-listed), the limit is one quart.[3]

• Container Status: Waste containers must be kept closed at all times except when adding waste.[3][11][13] This is a common and costly violation. Do not leave funnels in open containers.[13]

Step 4: Arranging for Disposal

Waste is removed from the laboratory by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal company.[7][8][14][15]

• Scheduling Pickup: Once a waste container is 90-95% full, a pickup request should be submitted to EHS.[13] Full containers must be removed from the SAA within three days.[11]

• Documentation: Maintain accurate records of the waste generated. This is a crucial aspect of regulatory compliance.

The decision-making process for handling unwanted laboratory chemicals can be visualized as follows:

Caption: General workflow for laboratory chemical waste disposal.

Specific Guidance and Prohibitions

Benzoic Acid Disposal:

• Primary Method: Collect solid benzoic acid waste and any contaminated materials (e.g., weigh boats, gloves) in a designated, labeled hazardous waste container for solids.[15]

• Spill Cleanup: For small spills, gently sweep up the solid material, avoiding dust generation, and place it in the hazardous waste container.[7][8][16]

• Prohibition: Never dispose of benzoic acid down the drain.[7][9] Its aquatic toxicity can harm the environment.

(4R)-octan-4-ol Disposal:

• Primary Method: Collect liquid (4R)-octan-4-ol and solutions containing it in a labeled hazardous waste container designated for flammable liquids.

• Spill Cleanup: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand), and place the contaminated absorbent into a sealed container for disposal as flammable solid waste.[17] Eliminate all ignition sources during cleanup.[17][18]

• Prohibition: Do not dispose of (4R)-octan-4-ol down the drain. As a combustible organic liquid, it poses a fire hazard and can negatively impact wastewater treatment systems.

Emergency Preparedness: Spill Management

In the event of a spill, immediate and correct action is crucial.

• For a Benzoic Acid Spill (Solid):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[15] If dust is significant, respiratory protection may be needed.[15]

  • Gently sweep or scoop the material into a designated waste container, minimizing dust creation.[7][16]

  • Clean the spill area with soap and water once the bulk material is removed.[15]

• For a (4R)-octan-4-ol Spill (Liquid):

  • Alert personnel and immediately remove all sources of ignition (open flames, hot plates, spark-producing equipment).[17][18]

  • Ensure the area is well-ventilated.

  • Contain the spill with absorbent materials (spill pads, sand, or vermiculite).[17]

  • Place the saturated absorbent material into a sealable container and label it as flammable hazardous waste.

For large spills of either chemical, evacuate the area, notify your supervisor, and contact your institution's EHS emergency line immediately.

By adhering to these detailed procedures, you not only ensure the safety of yourself and your colleagues but also uphold the scientific community's commitment to environmental responsibility. Always remember that these guidelines are a supplement to, not a replacement for, your institution's specific waste management policies. When in doubt, always consult your EHS office.

References

• Redox. (2022, November 14). Safety Data Sheet Benzoic acid. Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (2022, August 31). Safety Data Sheet NMIJ CRM 4229-a. Retrieved from [Link]

• Kanto Chemical Co., Inc. (2024, March 18). Safety Data Sheet 1-Butanol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety data sheet Benzoic acid. Retrieved from [Link]

• Environmental Health & Safety, University of South Carolina. (n.d.). Laboratory Waste Management Guidelines. Retrieved from [Link]

• Columbus Chemical Industries, Inc. (2021, March 24). Benzoic Acid, Crystal USP Safety Data Sheet. Retrieved from [Link]

• LabManager. (2022, March 24). Hazardous Waste Management in the Laboratory. Retrieved from [Link]

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• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

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• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, March 28). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• eCFR. (2023, August 9). 40 CFR Part 262 Subpart K -- Alternative Requirements for Hazardous Waste Determination and Accumulation of Unwanted Material for Laboratories Owned by Eligible Academic Entities. Retrieved from [Link]

• MilliporeSigma. (2025, November 6). Safety Data Sheet. Retrieved from [Link]

• National University of Singapore, Department of Chemistry. (n.d.). Disposal of Waste Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Octanol, (4R)-. PubChem Compound Database. Retrieved from [Link]

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